3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

• CAS: 1823323-67-6

Core Science & Biosynthesis

physicochemical properties of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

An In-depth Technical Guide to the Physicochemical Properties and Applications of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Executive Summary

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a highly functionalized aromatic compound of significant interest to the fields of medicinal chemistry and drug development. Its structure combines a reactive benzyl bromide moiety with the potent electronic and steric influence of two chlorine atoms and a trifluoromethyl group. This unique combination makes it a valuable electrophilic building block for introducing the 3,4-dichloro-5-(trifluoromethyl)phenylmethyl group into molecular scaffolds. The strategic incorporation of this moiety can profoundly influence a compound's lipophilicity, metabolic stability, and binding interactions with biological targets.[1][2] This guide serves as a comprehensive technical resource for researchers, providing detailed information on its physicochemical properties, reactivity, synthetic protocols, safety considerations, and applications in the synthesis of novel chemical entities.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its fundamental properties. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is identified by the CAS Number 1823323-67-6.[3][4] Its structure is key to its function, featuring a benzene ring substituted with two chlorine atoms, a trifluoromethyl group, and a bromomethyl group that serves as the primary reactive site.

Caption: Chemical Structure of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	1823323-67-6	[3][4]
Molecular Formula	C₈H₄BrCl₂F₃	[3]
Molecular Weight	307.92 g/mol	[3]
IUPAC Name	5-(bromomethyl)-1,2-dichloro-3-(trifluoromethyl)benzene	[4]

| SMILES | FC(C1=C(Cl)C(Cl)=CC(CBr)=C1)(F)F |[3] |

Table 2: Physicochemical Properties

Property	Value	Notes
Physical State	Data not publicly available	Similar multi-substituted benzyl bromides can be liquids or low-melting solids.[5][6]
Melting Point	Data not publicly available	---
Boiling Point	Data not publicly available	For context, the related 3-(Trifluoromethyl)benzyl Bromide boils at 79°C at 1.6 kPa.
Solubility	Data not publicly available	Expected to be soluble in common organic solvents (e.g., DCM, THF, acetonitrile) and insoluble in water.

| Stability | Stable under recommended storage conditions. | Sensitive to moisture, strong bases, and nucleophiles.[7] |

Reactivity and Stability Profile

The primary utility of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide stems from its reactivity as an electrophilic alkylating agent. The carbon atom of the bromomethyl group is highly susceptible to nucleophilic attack, proceeding readily through an Sₙ2 mechanism. This reaction is the cornerstone of its application, allowing for the covalent attachment of the substituted benzyl moiety to a wide range of molecules.

Caption: General Sₙ2 reactivity pathway of the title compound with a nucleophile.

Stability Concerns:

• Moisture Sensitivity: As a reactive bromide, the compound can hydrolyze in the presence of water to form the corresponding benzyl alcohol, reducing its potency for desired reactions.

• Incompatible Materials: It should not be stored with strong oxidizing agents, strong acids, strong bases, or strong reducing agents, as these can lead to decomposition or vigorous, uncontrolled reactions.[7]

• Lachrymator: Like many benzyl bromides, it is expected to be a lachrymator (a substance that irritates the eyes and causes tears). This necessitates handling with appropriate engineering controls.[6]

Synthesis and Quality Control

General Synthetic Approach

The most direct and widely adopted method for synthesizing benzyl bromides is through the free-radical bromination of the corresponding toluene precursor. This reaction typically employs N-bromosuccinimide (NBS) as the bromine source, which maintains a low, steady concentration of elemental bromine, favoring benzylic substitution over electrophilic aromatic substitution. The reaction is initiated either by UV light or a chemical radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.[8][9]

Caption: Workflow for the synthesis of the title compound via radical bromination.

Experimental Protocol: Synthesis

This is a representative protocol based on established methods for benzylic bromination.[8][9] It should be adapted and optimized by the end-user.

• Reactor Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser under an inert atmosphere (e.g., Nitrogen), add 3,4-dichloro-5-(trifluoromethyl)toluene (1.0 eq).

• Reagent Addition: Dissolve the starting material in a suitable solvent such as acetonitrile or carbon tetrachloride. Add N-bromosuccinimide (1.05 - 1.1 eq).

  • Causality: Acetonitrile is a preferred modern solvent, avoiding hazardous chlorinated solvents.[9] A slight excess of NBS ensures complete consumption of the starting material.

• Initiation: Add a catalytic amount of a radical initiator, such as AIBN or benzoyl peroxide (0.02 - 0.05 eq).

  • Causality: The initiator decomposes upon heating to generate free radicals, which propagate the chain reaction required for benzylic hydrogen abstraction.

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove the succinimide byproduct.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude material by column chromatography on silica gel using a non-polar eluent system (e.g., hexanes/ethyl acetate) to afford the pure benzyl bromide.

Quality Control Protocol

Identity and purity of the synthesized compound must be rigorously confirmed.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Acquire a spectrum in CDCl₃. Expect a characteristic singlet for the benzylic CH₂Br protons around δ 4.5 ppm. The aromatic region should show signals corresponding to the two protons on the phenyl ring.

  • ¹⁹F NMR: Acquire a spectrum in CDCl₃. Expect a singlet corresponding to the -CF₃ group.

  • ¹³C NMR: Confirm the presence of the benzylic carbon signal and the correct number of aromatic carbon signals.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Use an appropriate GC method to assess purity by observing the percentage area of the product peak.

  • Confirm the molecular weight by identifying the molecular ion peak (M⁺) and the characteristic isotopic pattern for a compound containing one bromine and two chlorine atoms in the mass spectrum.

Applications in Drug Development

The title compound is not intended as a therapeutic agent itself but as a specialized building block. The introduction of the 3,4-dichloro-5-(trifluoromethyl)phenylmethyl moiety can be a key step in a lead optimization campaign.

• Modulation of Lipophilicity: The trifluoromethyl group significantly increases lipophilicity (Hansch π value of +0.88), which can enhance membrane permeability and improve oral absorption.[1] The two chlorine atoms further contribute to this effect.

• Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group highly resistant to metabolic degradation (e.g., P450-mediated oxidation).[1] This can block potential metabolic hotspots and increase the in vivo half-life of a drug candidate.

• Receptor Binding: The trifluoromethyl group is sterically larger than a methyl group and possesses a strong dipole moment.[1] These properties can lead to new, favorable interactions within a target's binding pocket or, conversely, be used to sterically block undesirable interactions, enhancing selectivity.

• Synthetic Handle: As an efficient electrophile, the compound allows for the facile connection of this strategically-functionalized ring to a core scaffold containing a nucleophile (e.g., an amine, phenol, thiol, or carboxylate). This is a common strategy in the assembly of complex drug candidates.[11]

Safety, Handling, and Storage

Given its reactive nature, strict safety protocols must be followed. The information below is based on data for structurally similar and reactive benzyl bromides.[6][12][13]

Hazards:

• Corrosive: Causes severe skin burns and eye damage.[12]

• Eye Damage: Can cause serious and potentially permanent eye damage.[12]

• Lachrymator: Vapors are irritating to the eyes and respiratory system.[6]

Handling:

• Always handle inside a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety goggles, and a flame-retardant lab coat.[12]

• Ensure eyewash stations and safety showers are immediately accessible.[12]

• Avoid inhalation of vapors and direct contact with skin and eyes.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

• Store locked up and away from incompatible materials.[13]

• For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent degradation from atmospheric moisture.

First Aid:

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[12]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[12]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[12]

References

• Molbase. Synthesis of benzyl bromide. [Link]

• Royal Society of Chemistry. Supporting information - Spectroscopic data of compounds 1a-f. [Link]

• Royal Society of Chemistry. Supplementary Information for: General methods. [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PMC. From Styrenes to Fluorinated Benzyl Bromides: A Photoinduced Difunctionalization via Atom Transfer Radical Addition. [Link]

• Organic Chemistry Portal. Benzyl bromide synthesis by bromination or substitution. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1823323-67-6|3,4-Dichloro-5-(trifluoromethyl)benzyl bromide|BLD Pharm [bldpharm.com]
• 4. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide | 1823323-67-6 [sigmaaldrich.com]
• 5. rsc.org [rsc.org]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]
• 8. prepchem.com [prepchem.com]
• 9. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 10. rsc.org [rsc.org]
• 11. From Styrenes to Fluorinated Benzyl Bromides: A Photoinduced Difunctionalization via Atom Transfer Radical Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fishersci.com [fishersci.com]
• 13. tcichemicals.com [tcichemicals.com]

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide: Molecular Properties, Reactivity, and Applications in Advanced Drug Design

Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, the strategic incorporation of halogenated moieties is essential for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a highly specialized, polyhalogenated electrophilic building block. By combining the profound electron-withdrawing nature of a trifluoromethyl group with the steric and electronic modulation of two chlorine atoms, this compound serves as a premium alkylating agent [1]. It is predominantly utilized to append a highly lipophilic, metabolically robust pendant group onto heterocyclic scaffolds, a technique frequently employed in the development of kinase inhibitors and broad-spectrum antibacterial agents [3, 4].

Physicochemical Properties & Molecular Identification

Accurate molecular identification is the first step in ensuring reproducible synthetic workflows. The table below summarizes the core quantitative and structural data for 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide [1].

Property	Value
Chemical Name	3,4-Dichloro-5-(trifluoromethyl)benzyl bromide
Molecular Formula	C8H4BrCl2F3
Molecular Weight	307.92 g/mol
CAS Number	1823323-67-6
Structural Class	Substituted Benzyl Halide / Organohalogen
Reactivity Profile	Potent electrophile; susceptible to SN​2 nucleophilic attack

Mechanistic Insights: The Role of Substituents

The synthetic utility and biological value of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide are dictated by its unique tri-part substitution pattern. Understanding the causality behind these structural features is critical for rational drug design.

• Trifluoromethyl ( −CF3​ ) Group: The −CF3​ group is a cornerstone in drug discovery. It significantly increases the lipophilicity ( logP ) of the parent molecule, enhancing cell membrane permeability. Furthermore, the strong C-F bonds block cytochrome P450-mediated oxidation at the aromatic ring, drastically improving the metabolic half-life of the resulting drug [2].

• Dichloro ( −Cl2​ ) Substitutions: The adjacent chlorine atoms provide intense steric shielding and further electronic modulation. In the context of target binding (e.g., within the ATP-binding pocket of a kinase or a bacterial enzyme active site), the di-chloro motif often perfectly fills deep hydrophobic pockets, driving binding affinity through enhanced van der Waals interactions and halogen bonding [3, 4].

• Bromomethyl ( −CH2​Br ) Moiety: This is the reactive center of the molecule. The bromide ion acts as an excellent leaving group, facilitating regioselective SN​2 N-, O-, and S-alkylation of diverse pharmacophores. The electron-withdrawing nature of the aromatic ring slightly decreases the electron density at the benzylic carbon, which can modulate the reaction kinetics compared to unsubstituted benzyl bromides, preventing runaway over-alkylation [2].

Logical relationship between substituents and their pharmacological impact.

Experimental Protocol: Chemoselective N-Alkylation Workflow

A common application of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is the N-alkylation of heterocyclic scaffolds (e.g., indazoles, pyrazoles, or quinazolones) to generate lead compounds [4, 5]. The following protocol is designed as a self-validating system to ensure high chemoselectivity and yield.

Causality in Reagent Selection

Why Cesium Carbonate ( Cs2​CO3​ ) instead of Sodium Hydride ( NaH )? Using a hard base like NaH often leads to complete deprotonation of the heterocycle, resulting in a highly reactive anion that can cause indiscriminate di-alkylation or side reactions. Cs2​CO3​ relies on the "cesium effect"—the large, highly polarizable cesium cation loosely coordinates with the heteroatom, enhancing its nucleophilicity for the SN​2 attack while maintaining strict regioselectivity and preventing complex reaction mixtures [5].

Step-by-Step Methodology

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask. Dissolve the target heterocyclic scaffold (1.0 eq, e.g., 1.0 mmol) in 10 mL of anhydrous N,N-Dimethylformamide (DMF) under a continuous argon atmosphere.

• Base Coordination: Add anhydrous Cs2​CO3​ (1.2 eq, 1.2 mmol) to the solution. Stir the suspension at room temperature for 15–20 minutes to allow for optimal cation-heteroatom coordination.

• Electrophile Addition: Dissolve 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (1.1 eq, 1.1 mmol) in 2 mL of anhydrous DMF. Add this solution dropwise to the reaction mixture over 5 minutes to prevent localized thermal spikes.

• Reaction Execution & Monitoring: Heat the reaction mixture to 60°C. Monitor the progression via LC-MS or Thin-Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (3:1) solvent system. The sterically hindered nature of the alkylating agent typically requires a reaction time of 4 to 6 hours for complete conversion.

• Quenching & Workup: Once the starting material is consumed, cool the mixture to room temperature. Quench the reaction by adding 15 mL of saturated aqueous NH4​Cl to neutralize residual base. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• DMF Removal: Wash the combined organic layers vigorously with brine (5 x 20 mL) to pull the residual DMF into the aqueous phase.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography to isolate the mono-alkylated pharmacophore.

Chemoselective N-alkylation workflow for synthesizing lead compounds.

Data Presentation: Comparative Reactivity

To fully appreciate the synthetic behavior of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, it is useful to compare it against other standard benzyl halides. The electron-withdrawing groups (EWGs) on the ring inherently slow down SN​2 kinetics by reducing the electron density at the transition state, but they exponentially increase the final molecule's lipophilicity [2].

Compound	Ring Substitution	Relative SN​2 Kinetics	Lipophilicity Contribution ( Δπ )	Primary Application
Benzyl bromide	None	Baseline (Fast)	+1.99	General alcohol/amine protection
4-(Trifluoromethyl)benzyl bromide	−CF3​ (para)	Moderately Slower	+2.87	Kinase inhibitors, agrochemicals
2,6-Dichlorobenzyl bromide	−Cl2​ (ortho)	Slower (Steric hindrance)	+3.41	Antagonists, antibacterial agents
3,4-Dichloro-5-(trifluoromethyl)benzyl bromide	−Cl2​ , −CF3​	Slower (Electronic & Steric)	> +4.00	Advanced lead optimization

References

• RSC Publishing. "Ligand-centred phenotype-driven development of potent kinase inhibitors against oesophageal cancer." RSC Medicinal Chemistry. URL: [Link]

• MDPI. "Discovery of Quinazolone Pyridiniums as Potential Broad-Spectrum Antibacterial Agents." Pharmaceuticals. URL: [Link]

• Semantic Scholar / Bioorganic & Medicinal Chemistry Letters. "Improved synthesis of the PAR-1 thrombin receptor antagonist RWJ-58259." Semantic Scholar. URL: [Link]

Comprehensive Spectral Profiling of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide: NMR, IR, and MS Characterization

Executive Summary

The unambiguous structural elucidation of highly functionalized halogenated aromatics is a critical bottleneck in modern drug discovery and materials science. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6) serves as a potent, electrophilic building block. Its unique substitution pattern—featuring a reactive bromomethyl group, two chlorine atoms, and a strongly electron-withdrawing trifluoromethyl (–CF₃) group—creates a highly specific electronic environment.

This whitepaper provides an in-depth, field-proven technical guide to the spectral characterization of this compound. By integrating Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, we establish a self-validating analytical matrix. Rather than merely listing data, this guide elucidates the causality behind the experimental choices and the quantum mechanical origins of the observed spectral phenomena.

Orthogonal Spectral Validation Workflow

To ensure absolute trustworthiness in structural elucidation, researchers must employ orthogonal analytical modalities. NMR provides the carbon-hydrogen-fluorine framework, MS confirms the exact isotopic mass and fragmentation thermodynamics, and IR maps the vibrational dipole moments of the halogenated bonds.

Fig 1. Orthogonal spectral acquisition workflow for validating fluorinated benzyl bromides.

Nuclear Magnetic Resonance (NMR) Profiling

The NMR profile of this compound is dictated by the extreme electron-withdrawing nature of its substituents. The –CF₃ and –Cl groups pull electron density away from the aromatic ring via inductive (-I) effects, leading to pronounced deshielding of the aromatic protons and complex spin-spin coupling in the carbon spectrum [1].

Mechanistic Causality in NMR Shifts

• ¹H NMR: The aromatic ring contains only two protons, located at positions 2 and 6. Because they are situated between different substituents (H2 is between –CH₂Br and –Cl; H6 is between –CH₂Br and –CF₃), they are chemically non-equivalent. The –CF₃ group exerts a stronger deshielding effect than the chlorine atom, pushing H6 slightly further downfield than H2. They couple to each other with a characteristic meta-coupling constant ( 4JHH​≈1.8 Hz). The benzylic protons (–CH₂Br) appear as an isolated singlet, heavily deshielded by the adjacent bromine and the electron-deficient ring.

• ¹³C NMR (Self-Validating System): The ¹³C spectrum is a self-validating diagnostic tool due to carbon-fluorine ( 13C−19F ) scalar coupling. The –CF₃ carbon splits into a massive quartet ( 1JCF​≈272 Hz). The ipso-carbon (C5) splits into a smaller quartet ( 2JCF​≈31 Hz), and the ortho-carbons (C4, C6) show fine quartet splitting ( 3JCF​≈4 Hz). This predictable attenuation of J -coupling unequivocally maps the proximity of every carbon to the fluorine atoms.

NMR Data Summary

Table 1: ¹H and ¹⁹F NMR Assignments (in CDCl₃, 400 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment / Causality
¹H	~7.65	d ( J=1.8 Hz)	1H	H6 (Aromatic) : Deshielded by adjacent –CF₃ and meta-Cl.
¹H	~7.55	d ( J=1.8 Hz)	1H	H2 (Aromatic) : Deshielded by adjacent –Cl and meta-CF₃.
¹H	~4.45	s	2H	–CH₂Br : Deshielded by the electronegative bromine atom.
¹⁹F	~ -62.5	s	3F	–CF₃ : Highly characteristic singlet for aromatic trifluoromethyl.

Table 2: Key ¹³C NMR Assignments (in CDCl₃, 100 MHz)

Carbon Position	Chemical Shift (δ, ppm)	Splitting Pattern	Coupling Constant ( JCF​ )
–CF₃	~122.0	Quartet (q)	1J≈272 Hz
C5 (ipso to CF₃)	~129.5	Quartet (q)	2J≈31 Hz
C4, C6 (ortho to CF₃)	~135.0, ~125.0	Quartet (q)	3J≈4 Hz
C1 (ipso to CH₂Br)	~138.5	Singlet (s)	N/A
–CH₂Br	~31.0	Singlet (s)	N/A

Mass Spectrometry (MS): The Isotopic Fingerprint

Mass spectrometry provides the absolute molecular weight, but for halogenated compounds, the isotopic cluster is the true gold standard for identification. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide contains one Bromine atom ( 79 Br, 81 Br in ~1:1 ratio) and two Chlorine atoms ( 35 Cl, 37 Cl in ~3:1 ratio).

The 9:15:7:1 Self-Validating Cluster

When ionized via Electron Ionization (EI), the intact molecular ion ( M+∙ ) at nominal mass m/z 306 exhibits a mathematically rigid isotopic distribution. The binomial expansion of one Br and two Cl atoms yields a characteristic four-peak cluster spaced by 2 mass units ( M,M+2,M+4,M+6 ). The theoretical intensity ratio is exactly 9 : 15 : 7 : 1 . Observing this exact ratio in the mass spectrum is a self-validating proof of the C₈H₄BrCl₂F₃ formula [2].

Fig 2. Primary Electron Ionization (EI) mass fragmentation pathways of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

Table 3: Primary MS Fragmentation Ions

Fragment	m/z Cluster	Relative Intensity Ratio	Mechanistic Origin
[M]+∙	306, 308, 310, 312	9 : 15 : 7 : 1	Intact molecular ion (1 Br, 2 Cl).
[M−Br]+	227, 229, 231	9 : 6 : 1	Loss of bromine radical to form the stable benzyl cation (2 Cl remaining).
[M−CH2​Br]+	213, 215, 217	9 : 6 : 1	Loss of the entire bromomethyl group to form the substituted phenyl cation.

Infrared (IR) Spectroscopy & Vibrational Modes

Infrared spectroscopy maps the dipole moment changes during molecular vibration. For highly fluorinated compounds, the IR spectrum is dominated by the massive dipole moment of the C–F bonds [1].

Table 4: Key IR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality / Origin
3080 - 3050	Weak	Aromatic C–H stretch	High frequency due to sp2 hybridization of the ring carbons.
2980 - 2950	Weak	Aliphatic C–H stretch	Corresponds to the benzylic –CH₂– group.
1320, 1170, 1130	Very Strong	C–F stretch	The massive electronegativity of fluorine creates a huge dipole change, resulting in the strongest bands in the spectrum (asymmetric/symmetric stretches).
1060	Medium	C–Cl stretch	Characteristic fingerprint region absorption for aryl chlorides.
600 - 550	Strong	C–Br stretch	Low frequency due to the heavy mass of the bromine atom.

Experimental Protocols for Spectral Acquisition

To guarantee reproducibility and scientific integrity, the following protocols must be strictly adhered to. Each step is designed with a specific mechanistic purpose.

NMR Acquisition Protocol

• Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is non-polar, perfectly solvating the hydrophobic halogenated ring, while its deuterium lock signal stabilizes the spectrometer's magnetic field.

• Standard Addition: Add 0.1% Tetramethylsilane (TMS).

  • Causality: Provides a universal 0.00 ppm reference point, essential for accurately measuring the subtle deshielding effects of the halogens.

• ¹³C Acquisition (Critical Step): Set the relaxation delay ( d1​ ) to at least 3–5 seconds.

  • Causality: The –CF₃ carbon and the ipso-carbons lack directly attached protons. Therefore, they do not benefit from the Nuclear Overhauser Effect (NOE) and possess exceptionally long T1​ relaxation times. A standard short d1​ delay would result in these critical signals disappearing into the baseline noise.

GC-MS Acquisition Protocol

• Sample Dilution: Dilute the compound to 10 µg/mL in GC-grade hexane.

• Injection: Inject 1 µL in split mode (1:50) at 250°C.

  • Causality: The split injection prevents detector saturation and ensures sharp chromatographic peaks for this highly volatile benzyl bromide.

• Ionization: Utilize Electron Ionization (EI) at 70 eV.

  • Causality: 70 eV is the universally standardized energy for EI. Using this exact energy ensures the resulting fragmentation pattern perfectly matches theoretical thermodynamic models and established library algorithms [3].

ATR-FTIR Acquisition Protocol

• Background Scan: Collect a background spectrum of the empty Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) to subtract atmospheric CO₂ and water vapor.

• Sample Application: Place 1–2 mg of the neat compound directly onto the crystal. Apply consistent pressure using the ATR anvil.

  • Causality: Intimate physical contact between the crystal and the sample is strictly required for the IR evanescent wave to penetrate the sample, ensuring a high signal-to-noise ratio for the dense C–Halogen stretches in the fingerprint region.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons.

• Dhungana, R. K., et al. (2018). From Styrenes to Fluorinated Benzyl Bromides: A Photoinduced Difunctionalization via Atom Transfer Radical Addition. PubMed Central (PMC).

• SynQuest Laboratories. Product Catalog: 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6).

A Senior Application Scientist's Guide to 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide: Properties, Synthesis, and Commercial Sourcing

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a highly functionalized aromatic compound of significant interest in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring two chlorine atoms and a trifluoromethyl group, imparts specific steric and electronic properties that are highly desirable for modulating the physicochemical and pharmacological profiles of target molecules. This guide provides an in-depth analysis of the compound's properties, a detailed examination of its synthetic pathways, practical applications in drug discovery, and a curated overview of its commercial availability for research and development purposes.

Introduction: The Strategic Value of a Polysubstituted Building Block

In the landscape of modern drug discovery, the strategic incorporation of halogen atoms, particularly fluorine, is a well-established strategy for optimizing lead compounds. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to enhance metabolic stability, increase lipophilicity, and modulate the acidity or basicity of nearby functional groups, often leading to improved binding affinity and pharmacokinetic profiles.[1]

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide serves as a key intermediate, or building block, that allows for the direct introduction of the 3,4-dichloro-5-(trifluoromethyl)phenylmethyl moiety into a target structure. The presence of the dichlorinated phenyl ring further influences the molecule's electronic and steric properties, offering a distinct advantage for chemists aiming to fine-tune interactions with biological targets.[2] The benzylic bromide provides a reactive handle for a variety of nucleophilic substitution reactions, making it a versatile tool in the synthetic chemist's arsenal.

Physicochemical Properties and Structural Data

A thorough understanding of a reagent's physical and chemical properties is fundamental to its effective use in synthesis. The key attributes of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide are summarized below.

Property	Value	Source
CAS Number	1823323-67-6	BLDpharm[3]
Molecular Formula	C₈H₄BrCl₂F₃	PubChem[4]
Molecular Weight	309.93 g/mol	(Calculated)
IUPAC Name	5-(Bromomethyl)-1,2-dichloro-3-(trifluoromethyl)benzene	N/A
Appearance	Varies by supplier; typically a solid	N/A
Primary Hazard	Corrosive, Lachrymator	Echemi[5]

Chemical Structure Diagram

The structural arrangement of the substituents on the benzene ring is critical to the reagent's reactivity and the properties it imparts to derivative molecules.

Caption: Structure of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

Synthesis Pathway and Experimental Protocol

Benzyl bromides are commonly synthesized from their corresponding toluene precursors via free-radical bromination. This method is highly effective for selectively brominating the benzylic position without affecting the aromatic ring.

General Synthetic Workflow

The most prevalent laboratory- and industrial-scale synthesis involves the reaction of 3,4-dichloro-5-(trifluoromethyl)toluene with a brominating agent, such as N-bromosuccinimide (NBS), in the presence of a radical initiator like azobisisobutyronitrile (AIBN) or under UV light.[6]

Caption: General workflow for the synthesis of benzyl bromides.

Step-by-Step Experimental Protocol (Representative)

This protocol is a generalized procedure based on standard methods for benzylic bromination.[6] Researchers must adapt it based on specific laboratory conditions and safety protocols.

• Preparation: To a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3,4-dichloro-5-(trifluoromethyl)toluene (1.0 eq) and a suitable anhydrous solvent (e.g., carbon tetrachloride or acetonitrile).

• Reagent Addition: Add N-bromosuccinimide (NBS, ~1.1 eq) and a catalytic amount of a radical initiator such as AIBN or benzoyl peroxide.

• Reaction Initiation: Heat the mixture to reflux (or irradiate with a UV lamp) to initiate the free-radical chain reaction. The reaction progress can be monitored by TLC or GC-MS.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature, then to 0°C. The succinimide byproduct will precipitate and can be removed by filtration.

• Isolation: The filtrate is collected, and the solvent is removed under reduced pressure (rotary evaporation).

• Purification: The resulting crude product, 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, can be purified by recrystallization or column chromatography if necessary.

Applications in Research and Drug Development

The primary utility of this reagent is as an electrophilic building block for introducing the substituted benzyl group.

• Synthesis of Active Pharmaceutical Ingredients (APIs): This compound is used in the synthesis of novel therapeutic agents. The trifluoromethyl group enhances metabolic stability and receptor binding affinity, while the dichloro-substitution pattern provides another layer of molecular scaffolding to explore structure-activity relationships (SAR).[1][7]

• Agrochemical Development: Similar to pharmaceuticals, the properties imparted by the fluorinated and chlorinated groups are beneficial in the design of modern pesticides and herbicides, contributing to increased potency and environmental stability.[7]

• Materials Science: It can be used to synthesize specialized polymers and materials where chemical resistance and thermal stability are required.[7]

Safety, Handling, and Storage

As a reactive benzyl bromide, this compound requires careful handling to ensure laboratory safety.

• Hazards: It is classified as a corrosive and lachrymator, causing severe skin burns and eye damage.[4][5][8] Inhalation should be strictly avoided.

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases. Some suppliers recommend cold-chain transportation and storage at 2-8°C.[3][10]

Commercial Sourcing and Procurement

Several chemical suppliers specialize in providing complex building blocks for research and development. When sourcing 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, it is crucial to verify the CAS number and purity to ensure the correct regioisomer is obtained.

Below is a list of representative commercial suppliers. Availability and product specifications are subject to change.

Supplier	Example Product Number / CAS	Notes
BLDpharm	1823323-67-6	Listed for research use only; may require cold-chain transport.[3]
Sigma-Aldrich	1823323-67-6	Available through their catalog, often sourced from partners like Apollo Scientific.[11]
Fluorochem	475936	A specialty supplier of fluorinated compounds.[12]
Chiralen	(Related compound: 1706435-11-1)	Specializes in complex chemicals for R&D. Note: This CAS is for the trifluoromethoxy analog.[10]
ChemicalBook	(Lists various suppliers)	A directory that aggregates listings for various related and isomeric compounds.[13]

Procurement Insight: Due to its specialized nature, this compound is typically available in research quantities (e.g., grams). For larger quantities, inquiries into custom synthesis with the listed suppliers are recommended. Always request a Certificate of Analysis (CoA) to verify purity and identity before use.

References

• The Royal Society of Chemistry. Supplementary Information for: General Procedure for the preparation of benzylic bromination in continuous flow.[Link]

• PubChem. 4-Chloro-3-(trifluoromethyl)benzyl bromide | C8H5BrClF3 | CID 2778114.[Link]

• Google Patents.US20070135662A1 - Process for the preparation of 3,5- bis(trifluoromethyl)benzylalcohol.

• PubChem. 3,5-Bis(trifluoromethyl)benzyl bromide | C9H5BrF6 | CID 122573.[Link]

• PMC (PubMed Central). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.[Link]

• DrugBank Online. 4-(Trifluoromethoxy)Benzyl Bromide | Drug Information, Uses, Side Effects, Chemistry.[Link]

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• 13. 3-CHLORO-2-FLUORO-5-(TRIFLUOROMETHYL)BENZYL BROMIDE | 261763-09-1 [chemicalbook.com]

A Technical Guide to the Reactivity of the Aromatic Trifluoromethyl Group

Abstract

The trifluoromethyl (CF₃) group is a cornerstone of modern chemical and pharmaceutical sciences, prized for its profound and predictable influence on the electronic properties of aromatic systems. Its incorporation into molecular scaffolds can dramatically alter reactivity, metabolic stability, lipophilicity, and binding affinity. This guide provides an in-depth exploration of the core principles governing the reactivity of the aromatic trifluoromethyl group. We will dissect its powerful electron-withdrawing nature, its directing effects in electrophilic and nucleophilic substitutions, and the mechanistic underpinnings of its behavior. This document is designed to serve as a technical resource, blending foundational theory with practical insights for professionals engaged in synthesis and drug development.

The Electronic Signature of the Trifluoromethyl Group

The reactivity of a trifluoromethyl-substituted aromatic ring is dominated by the group's potent and unique electronic character. This character arises from a combination of strong inductive effects and, to a lesser extent, hyperconjugation.

The Powerful Inductive Effect (-I)

The primary electronic influence of the CF₃ group is its exceptionally strong electron-withdrawing inductive effect (-I).[1] This effect is a direct consequence of the three highly electronegative fluorine atoms (Pauling scale: 3.98) that are covalently bonded to a single carbon.[2] These fluorine atoms pull electron density away from the central carbon, which in turn withdraws electron density from the aromatic ring through the sigma bond.[3] This creates a significant dipole moment and substantially lowers the electron density of the entire π-system, rendering the ring electron-poor.[1][4]

The Role of Hyperconjugation

While the inductive effect is dominant, hyperconjugation also contributes to the electron-withdrawing nature of the CF₃ group. The anti-bonding orbitals (σ*) of the C-F bonds are low in energy and can accept electron density from the filled π-orbitals of the aromatic ring.[1] This delocalization of electron density away from the ring further enhances its electron-deficient character.[1]

Quantifying the Electronic Influence: Hammett Constants

The electronic effect of a substituent can be quantified using Hammett constants, which measure the electron-donating or electron-withdrawing influence of a substituent on the reactivity of a benzene derivative. The CF₃ group possesses large, positive Hammett constants, confirming its status as one of the most powerful electron-withdrawing groups used in organic chemistry.[2][5]

Substituent	Hammett Constant (σ_m)	Hammett Constant (σ_p)
-CF₃	0.43 [2]	0.54 [2]
-NO₂	0.71	0.78
-CN	0.61	0.70
-Cl	0.37	0.23
-CH₃	-0.07	-0.17
-OCH₃	0.12	-0.27
Data compiled from established sources.[2]

Reactivity in Electrophilic Aromatic Substitution (EAS)

In electrophilic aromatic substitution (EAS), an electrophile attacks the electron-rich π-system of the benzene ring.[6] The presence of a CF₃ group has a profound impact on both the rate and regioselectivity of this reaction.

Potent Deactivation of the Aromatic Ring

Due to its strong electron-withdrawing nature, the trifluoromethyl group significantly deactivates the aromatic ring towards electrophilic attack.[7] By pulling electron density away from the π-system, the CF₃ group makes the ring less nucleophilic and therefore less reactive towards electrophiles.[3] For instance, the nitration of trifluoromethylbenzene is approximately 40,000 times slower than the nitration of benzene, highlighting the group's powerful deactivating effect.[8]

The Meta-Directing Effect

The trifluoromethyl group is an almost exclusive meta-director in EAS reactions.[3][7] This regioselectivity is not due to the meta position being activated, but rather because the ortho and para positions are significantly more deactivated. The mechanism involves the formation of a positively charged intermediate known as a sigma complex or arenium ion. The stability of this intermediate determines the preferred position of attack.

• Ortho and Para Attack: When the electrophile attacks at the ortho or para position, one of the resulting resonance structures places the positive charge directly on the carbon atom bearing the CF₃ group. This is an extremely unfavorable and destabilizing arrangement, as the powerful electron-withdrawing CF₃ group is adjacent to a carbocation.[3][7]

• Meta Attack: In contrast, when the electrophile attacks at the meta position, the positive charge is delocalized to three other carbons in the ring, but never onto the carbon directly attached to the CF₃ group.[3] While this intermediate is still destabilized relative to the sigma complex of benzene, it is significantly less destabilized than the intermediates for ortho and para attack.[3]

This difference in intermediate stability ensures that the reaction proceeds preferentially through the lower-energy meta pathway.

Caption: Stability of EAS intermediates for trifluoromethylbenzene.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In stark contrast to its behavior in EAS, the trifluoromethyl group is a powerful activating group for nucleophilic aromatic substitution (SNAr).[9][10] This reaction involves the displacement of a leaving group (typically a halide) on an electron-poor aromatic ring by a nucleophile.[11]

Activation of the Aromatic Ring

The SNAr mechanism proceeds via a two-step addition-elimination pathway.[9] The rate-determining step is the initial attack of the nucleophile on the aromatic ring to form a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[9][11] The strong electron-withdrawing CF₃ group makes the aromatic ring highly electrophilic and susceptible to nucleophilic attack.[10] This effect is most pronounced when the CF₃ group is positioned ortho or para to the leaving group, as this allows for effective delocalization and stabilization of the negative charge in the Meisenheimer complex.[11]

Stabilization of the Meisenheimer Complex

When the CF₃ group is ortho or para to the site of nucleophilic attack, the negative charge of the Meisenheimer complex can be delocalized via resonance directly onto the carbon atom bearing the CF₃ group. The powerful inductive effect of the CF₃ group effectively stabilizes this adjacent negative charge, lowering the activation energy of the reaction and dramatically increasing the reaction rate.[9] If the CF₃ group is meta to the leaving group, this direct delocalization is not possible, and its activating effect is significantly diminished.[11]

Caption: Generalized mechanism for SNAr activated by a CF3 group.

Unique Reactivity and Stability of C-F Bonds

Metabolic Stability in Drug Design

The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol.[2] This inherent strength makes the CF₃ group exceptionally resistant to metabolic degradation, particularly oxidation by cytochrome P450 enzymes.[4][12] In drug development, replacing a metabolically labile methyl group with a CF₃ group is a common and effective strategy to increase a drug's half-life and improve its pharmacokinetic profile.[4]

Modern C-F Bond Transformations

While historically considered inert, recent advances in synthetic chemistry have enabled the selective transformation of C-F bonds within an aromatic trifluoromethyl group.[13] These methods, often involving silyl cations or other specialized reagents, allow for the conversion of the CF₃ group into difluoromethyl or other functional groups under mild conditions.[13] This emerging area of research is expanding the synthetic utility of benzotrifluorides beyond their traditional role as stable scaffolds.[13]

Physicochemical and Pharmacokinetic Consequences

The electronic effects of the CF₃ group translate directly into significant changes in key molecular properties relevant to drug design.

• Increased Acidity/Reduced Basicity: The strong -I effect stabilizes anionic conjugate bases, thereby increasing the acidity of nearby protons (e.g., on phenols or carboxylic acids). Conversely, it destabilizes cationic conjugate acids, significantly reducing the basicity of functionalities like anilines and pyridines.[1][4]

• Enhanced Lipophilicity: The CF₃ group is highly lipophilic, with a Hansch-Fujita π constant of approximately +0.88.[2] Substituting a methyl group (π ≈ +0.5) with a trifluoromethyl group typically increases the octanol-water partition coefficient (logP), which can enhance a drug's ability to cross biological membranes and improve absorption.[4][12]

• Target Binding: The CF₃ group can engage in unique non-covalent interactions with biological targets, including dipole-dipole interactions and so-called "orthogonal multipolar" interactions, which can enhance binding affinity and selectivity.[12]

Experimental Protocols

The following protocols are representative examples of the reactivity discussed. Researchers should always consult primary literature and perform appropriate safety assessments before conducting any experiment.

Protocol: Electrophilic Nitration of Benzotrifluoride (Meta-Direction)

Objective: To demonstrate the meta-directing effect of the CF₃ group in an EAS reaction.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 15 mL of concentrated sulfuric acid (H₂SO₄) to 0 °C in an ice bath.

• Substrate Addition: Slowly add 5.0 g of benzotrifluoride to the cold sulfuric acid with continuous stirring.

• Nitrating Mixture: In a separate flask, prepare the nitrating mixture by slowly adding 3.0 mL of concentrated nitric acid (HNO₃) to 5.0 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Addition: Add the nitrating mixture dropwise from the dropping funnel to the benzotrifluoride solution over 30 minutes. The temperature of the reaction mixture must be maintained between 0 and 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1 hour to complete the reaction.

• Workup: Carefully pour the reaction mixture onto 100 g of crushed ice. The product will separate as an oil.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (2 x 30 mL).

• Purification: Combine the organic layers, wash with a 5% sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The primary product will be 3-nitrobenzotrifluoride.

Protocol: Nucleophilic Aromatic Substitution on 4-Fluoro-benzotrifluoride

Objective: To demonstrate the activation of an aromatic ring towards SNAr by a para-CF₃ group.

Methodology:

• Reaction Setup: To a solution of 4-fluoro-benzotrifluoride (1.0 mmol) in 5 mL of dimethyl sulfoxide (DMSO) in a sealed vial, add sodium methoxide (1.2 mmol, 1.2 equivalents).

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup: Cool the reaction to room temperature and quench by adding 20 mL of water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic extracts, wash with water and then brine to remove residual DMSO. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 4-methoxy-benzotrifluoride.

Conclusion

The trifluoromethyl group is a uniquely powerful substituent in organic chemistry. Its profound electron-withdrawing ability deactivates aromatic rings towards electrophilic attack while directing substitution to the meta position. Conversely, it strongly activates rings for nucleophilic substitution, particularly when positioned ortho or para to a leaving group. These predictable and potent effects, combined with the metabolic stability conferred by the strong C-F bonds, ensure that the CF₃ group will remain an indispensable tool for researchers, scientists, and drug development professionals aiming to fine-tune the properties of aromatic molecules.

References

• Title: Trifluoromethyl group - Grokipedia Source: Grokipedia URL

• Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL: [Link]

• Title: Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Source: Vaia URL: [Link]

• Title: The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene) Source: YouTube URL: [Link]

• Title: Superelectrophiles and the effects of trifluoromethyl substituents Source: PMC - NIH URL: [Link]

• Title: Reactions of aromatic trifluoromethyl compounds with nucleophilic reagents Source: American Chemical Society URL: [Link]

• Title: Regioselective C-H Trifluoromethylation and Its Related Reactions of (Hetero)aromatic Compounds Source: PubMed URL: [Link]

• Title: Solved In comparison with benzene, (trifluoromethyl)benzene Source: Chegg.com URL: [Link]

• Title: Electrophilic Substitution of Benzene Chemistry Questions with Solutions Source: BYJU'S URL: [Link]

• Title: Estimation of the rate constants for the radical addition of a trifluoromethyl radical to aryl-substituted vinyl triflates Source: ChemRxiv URL: [Link]

• Title: Chapter 12 Reactions of Arenes: Electrophilic and Nucleophilic Aromatic Substitution Source: Prexams URL: [Link]

• Title: Reactions of aromatic trifluoromethyl compounds with nucleophilic reagents Source: CrossRef URL: [Link]

• Title: Organic & Biomolecular Chemistry Source: RSC Publishing URL: [Link]

• Title: Selection of Hammett constant σ + values for selected functional... Source: ResearchGate URL: [Link]

• Title: An Extended Table of Hammett Substitutent Constants Based on the Ionization of Substituted Benzoic Acids Source: ACS Publications URL: [Link]

• Title: Nucleophilic aromatic substitution - Wikipedia Source: Wikipedia URL: [Link]

• Title: Electrophilic Aromatic Substitution Source: Willson Research Group URL: [Link]

• Title: Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis Source: PMC URL: [Link]

• Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism Source: Master Organic Chemistry URL: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Medicinal and Agrochemical Chemistry

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a highly functionalized aromatic building block of significant interest in the fields of medicinal chemistry and agrochemical synthesis. Its utility stems from the unique combination of substituents on the phenyl ring. The trifluoromethyl group is a well-established bioisostere for a chlorine atom and can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The dichloro substitution pattern further modulates the electronic and steric properties of the molecule, offering a handle for fine-tuning the biological activity of target compounds.

This document provides a comprehensive guide to the synthetic applications of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, including its preparation, reactivity, and detailed protocols for its use in common organic transformations. The information presented herein is grounded in established principles of organic chemistry and supported by authoritative references.

Physicochemical Properties and Safety Considerations

A summary of the key physicochemical properties of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is provided in the table below.

Property	Value	Reference
CAS Number	1823323-67-6	[1]
Molecular Formula	C₈H₄BrCl₂F₃
Molecular Weight	307.92 g/mol
Appearance	Likely a solid or oil	General knowledge of similar compounds
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.

Safety Precautions: 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is expected to be a lachrymator and corrosive. It causes severe skin burns and eye damage. Handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Synthetic Preparation of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

There are two primary and well-established routes for the synthesis of benzyl bromides, both of which are applicable to the preparation of the title compound.

Method 1: Radical Bromination of 3,4-Dichloro-5-(trifluoromethyl)toluene

This is a common and efficient method for the synthesis of benzyl bromides. The reaction proceeds via a free-radical chain mechanism and is initiated by light or a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide. N-Bromosuccinimide (NBS) is the preferred brominating agent as it provides a low, constant concentration of bromine, which favors benzylic bromination over electrophilic aromatic substitution.

Diagram 1: Workflow for the synthesis of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide via radical bromination.

Protocol: Benzylic Bromination with NBS

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,4-dichloro-5-(trifluoromethyl)toluene (1.0 equiv) in a suitable non-polar solvent such as carbon tetrachloride or cyclohexane.

• Addition of Reagents: Add N-bromosuccinimide (1.05-1.1 equiv) and a catalytic amount of a radical initiator (e.g., AIBN, 0.02-0.05 equiv).

• Reaction: Heat the mixture to reflux. The reaction can be monitored by TLC or GC-MS for the disappearance of the starting material.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification: Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization.

Method 2: Bromination of 3,4-Dichloro-5-(trifluoromethyl)benzyl alcohol

This method involves the conversion of the corresponding benzyl alcohol to the benzyl bromide using a brominating agent such as phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).

Diagram 2: Workflow for the synthesis of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide from the corresponding alcohol.

Protocol: Bromination with Phosphorus Tribromide (PBr₃)

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, dissolve 3,4-dichloro-5-(trifluoromethyl)benzyl alcohol (1.0 equiv) in a dry, inert solvent such as diethyl ether or dichloromethane.

• Addition of PBr₃: Cool the solution to 0 °C in an ice bath. Slowly add phosphorus tribromide (0.33-0.4 equiv) dropwise via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction progress by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice. Separate the organic layer and wash it sequentially with cold water, saturated aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude benzyl bromide. Further purification can be achieved by vacuum distillation or column chromatography.

Core Applications in Organic Synthesis: A Versatile Electrophile

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a potent electrophile and readily participates in nucleophilic substitution reactions. The benzylic position is activated towards both Sₙ1 and Sₙ2 pathways due to the ability of the phenyl ring to stabilize both a developing positive charge in a carbocation intermediate (Sₙ1) and the transition state of an Sₙ2 reaction. The electron-withdrawing nature of the chloro and trifluoromethyl substituents will generally favor the Sₙ2 mechanism by increasing the electrophilicity of the benzylic carbon.

Diagram 3: General reactivity pathways of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

Application 1: N-Alkylation of Amines and Heterocycles

The introduction of the 3,4-dichloro-5-(trifluoromethyl)benzyl moiety onto nitrogen-containing molecules is a key strategy in the synthesis of novel pharmaceutical and agrochemical candidates. This can be readily achieved by the N-alkylation of primary or secondary amines, as well as nitrogen-containing heterocycles.

Protocol: General Procedure for N-Alkylation

• Reaction Setup: In a round-bottom flask, dissolve the amine or heterocycle (1.0 equiv) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Addition of Base: Add a suitable base (1.1-1.5 equiv), such as potassium carbonate, cesium carbonate, or triethylamine, to the solution.

• Addition of Benzyl Bromide: Add a solution of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.0-1.2 equiv) in the same solvent dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up: Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel.

Application 2: O-Alkylation of Alcohols and Phenols (Williamson Ether Synthesis)

The synthesis of ethers containing the 3,4-dichloro-5-(trifluoromethyl)benzyl group can be accomplished via the Williamson ether synthesis. This reaction involves the deprotonation of an alcohol or phenol to form an alkoxide or phenoxide, which then acts as a nucleophile to displace the bromide from the benzyl bromide.

Protocol: General Procedure for Williamson Ether Synthesis

• Formation of the Alkoxide/Phenoxide: In a flame-dried flask under an inert atmosphere (nitrogen or argon), dissolve the alcohol or phenol (1.0 equiv) in a dry polar aprotic solvent such as DMF or tetrahydrofuran (THF).

• Addition of Base: Add a strong base, such as sodium hydride (1.1 equiv, handle with extreme care), portion-wise at 0 °C. Stir the mixture at room temperature until the evolution of hydrogen gas ceases.

• Addition of Benzyl Bromide: Cool the mixture to 0 °C and add 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.05 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours to overnight. Monitor the reaction by TLC.

• Work-up: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The desired ether can be purified by column chromatography.

Application 3: C-Alkylation of Enolates and Other Carbon Nucleophiles

The 3,4-dichloro-5-(trifluoromethyl)benzyl group can also be introduced at a carbon center through the alkylation of carbon nucleophiles such as enolates derived from ketones, esters, or other activated methylene compounds.

Protocol: General Procedure for C-Alkylation

• Enolate Formation: In a flame-dried flask under an inert atmosphere, dissolve the carbonyl compound (1.0 equiv) in a dry aprotic solvent like THF. Cool the solution to -78 °C.

• Addition of Base: Add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) (1.05 equiv) dropwise and stir for 30-60 minutes at -78 °C to generate the enolate.

• Addition of Benzyl Bromide: Add a solution of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.1 equiv) in dry THF to the enolate solution at -78 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic extracts, dry, and concentrate. Purify the crude product by column chromatography.

Conclusion

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a valuable and versatile reagent for the introduction of a highly functionalized benzylic moiety into a wide range of organic molecules. Its predictable reactivity as an electrophile in nucleophilic substitution reactions makes it a powerful tool for the synthesis of novel compounds with potential applications in drug discovery and agrochemical research. The protocols provided in this guide, based on well-established synthetic methodologies, offer a solid foundation for the successful application of this reagent in the modern organic synthesis laboratory.

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• Process for the preparation of halo arom

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3,4-Dichloro-5-(trifluoromethyl)benzyl bromide as an alkylating agent

Application Note: Advanced Alkylation Strategies Utilizing 3,4-Dichloro-5-(trifluoromethyl)benzyl Bromide

Electronic Topography and Reactivity Profile

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6) is a highly specialized, electron-deficient electrophile widely utilized in advanced organic synthesis [1]. The benzylic carbon is uniquely activated by the profound electron-withdrawing effects of two chlorine atoms and a trifluoromethyl group.

Causality of Reactivity: The strong inductive (-I) effects of the halogens severely deplete electron density from the aromatic pi-system. This translates to an exceptionally electrophilic benzylic carbon, significantly lowering the activation energy required for bimolecular nucleophilic substitution (SN2). However, this extreme electrophilicity is a double-edged sword: it drastically increases the molecule's susceptibility to competitive hydrolysis. Consequently, strict anhydrous conditions are not just recommended; they are a mechanistic necessity to prevent the formation of the corresponding benzylic alcohol. Furthermore, the electron-deficient aromatic ring is theoretically susceptible to Nucleophilic Aromatic Substitution (SNAr) if harsh, nucleophilic bases (e.g., sodium methoxide) are mistakenly employed.

Strategic Utility in Agrochemical and Veterinary Drug Discovery

The 3,4-dichloro-5-(trifluoromethyl)phenyl motif is a "privileged pharmacophore" in the design of modern ectoparasiticides. It is prominently featured in the synthesis of isoxazoline-class antiparasitics (such as analogs of fluralaner and sarolaner) [2] and insecticidal arylthioacetamides [3]. The bulky, lipophilic, and metabolically stable nature of the trifluoromethyl and dichloro substitutions enhances the molecule's binding affinity to parasitic GABA-gated chloride channels while resisting oxidative degradation by host cytochrome P450 enzymes.

Experimental Design: The Logic Behind the Conditions

• Solvent Selection: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are mandatory. They effectively solvate the alkali metal cations (K+, Cs+) from the base, leaving the nucleophile "naked" and highly reactive, which is critical for attacking the sterically hindered benzylic position.

• Base Selection: Weak, non-nucleophilic bases such as Potassium Carbonate (K2CO3) or Cesium Carbonate (Cs2CO3) are optimal. Cs2CO3 is particularly effective for O-alkylation due to the "cesium effect," where the large, highly polarizable cesium ion increases the solubility and reactivity of the phenoxide intermediate without promoting SNAr side reactions.

• Addition Rate: The benzyl bromide must be added dropwise. Bulk addition can lead to localized concentration spikes, promoting exothermic runaway and poly-alkylation of primary amines.

Validated Experimental Protocols

Protocol A: N-Alkylation of Secondary Amines (e.g., Azetidine Intermediates)

This protocol is designed as a self-validating system: the formation of a fine white precipitate (KBr) serves as a continuous visual indicator of reaction progression, confirming the successful displacement of the bromide leaving group.

• Nucleophile Activation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve the secondary amine (1.0 mmol) in anhydrous MeCN (10 mL).

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.5 mmol). Rationale: A stoichiometric excess of base is required to neutralize the HBr byproduct and drive the equilibrium forward. Stir at room temperature for 15 minutes to pre-form the reactive amine complex.

• Electrophile Introduction: Dissolve 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (1.05 mmol) in anhydrous MeCN (2 mL). Add this solution dropwise over 10 minutes via a syringe pump. Rationale: A slight stoichiometric excess compensates for trace hydrolysis, while dropwise addition strictly prevents di-alkylation.

• SN2 Propagation: Heat the reaction to 45 °C. Monitor via LC-MS. The reaction is typically complete within 4-6 hours, validated by the accumulation of a dense white KBr precipitate.

• Quench and Extraction: Cool to room temperature. Quench with distilled water (15 mL) to dissolve the inorganic salts. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine to remove residual MeCN, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure N-alkylated product.

Protocol B: O-Alkylation of Phenols

• Preparation: Dissolve the phenol derivative (1.0 mmol) in anhydrous DMF (8 mL) under argon.

• Base Activation: Add Cs2CO3 (1.5 mmol). Rationale: The solution will typically deepen in color immediately, visually validating the formation of the highly reactive phenoxide ion.

• Electrophile Addition: Add the benzyl bromide (1.1 mmol) dropwise at 0 °C to control the initial exotherm, then allow the system to naturally warm to room temperature.

• Propagation & Workup: Stir for 8 hours. Quench with water (20 mL) and extract with Diethyl Ether (3 x 15 mL). Wash the organic phase extensively with 5% aqueous LiCl (3 x 10 mL). Rationale: LiCl washes are highly specific for partitioning DMF out of the organic layer and into the aqueous phase. Dry and concentrate.

Quantitative Data Presentation

Table 1: Reaction Optimization Matrix for 3,4-Dichloro-5-(trifluoromethyl)benzyl Bromide

Nucleophile Type	Solvent	Base	Temp (°C)	Time (h)	Conversion (%)	Primary Byproduct Risk
Primary Amine	MeCN	K2CO3	25	12	85	Di-alkylated amine
Secondary Amine	MeCN	K2CO3	45	5	>95	Trace hydrolysis
Phenol	DMF	Cs2CO3	25	8	92	Benzylic alcohol
Thiol	THF	Et3N	0 to 25	2	>98	Disulfide (if O2 present)

(Note: Conversion rates are based on LC-MS integration of the crude reaction mixture prior to workup).

Experimental Workflow Visualization

Experimental workflow for SN2 alkylation using 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

References

• Title: Isoxazoline derivatives and their use as antiparasitics (US Patent 8,415,310 B2)
• Title: Insecticidal compounds based on arylthioacetamide derivatives (WO2012156400A1)

Sources

• 1. CAS 1823323-67-6 | 1800-F-00 | MDL MFCD28103368 | 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide | SynQuest Laboratories [synquestlabs.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2012156400A1 - Insecticidal compounds based on arylthioacetamide derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for N-Alkylation with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Introduction

N-alkylation of amines is a cornerstone transformation in modern organic synthesis, particularly within the realms of pharmaceutical and agrochemical development. The introduction of a benzyl group can significantly modulate a molecule's biological activity, pharmacokinetic properties, and metabolic stability. The specific reagent, 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, offers a unique structural motif. The presence of two chlorine atoms and a trifluoromethyl group on the aromatic ring creates a highly electron-deficient system, which enhances the electrophilicity of the benzylic carbon, making it a potent alkylating agent.[1] This electron-withdrawing nature, however, also necessitates careful consideration of reaction conditions to control reactivity and prevent potential side reactions.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide for the N-alkylation of a variety of amine substrates. The protocols herein are designed to be robust and adaptable, with a focus on maximizing yield and purity while ensuring operational safety.

Scientific Principles and Mechanistic Considerations

The N-alkylation of an amine with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic benzylic carbon and displacing the bromide leaving group.

A critical challenge in the N-alkylation of primary amines is the potential for over-alkylation, leading to the formation of tertiary amines and even quaternary ammonium salts.[2] This occurs because the newly formed secondary amine can also act as a nucleophile, often being more reactive than the starting primary amine. To achieve selective mono-alkylation, several strategies can be employed, including the use of a suitable base, control of stoichiometry, and careful selection of reaction temperature and solvent.

The strong electron-withdrawing nature of the dichloro and trifluoromethyl substituents on the benzyl bromide enhances the partial positive charge on the benzylic carbon, making it more susceptible to nucleophilic attack. This increased reactivity may allow for milder reaction conditions compared to less activated benzyl halides. However, it can also increase the likelihood of side reactions, such as elimination, if a sterically hindered or strongly basic amine is used.

Materials and Reagents

Reagent	Grade	Supplier	CAS Number
3,4-Dichloro-5-(trifluoromethyl)benzyl bromide	≥97%	e.g., BLDpharm, SynQuest Labs	1823323-67-6
Amine Substrate (e.g., Aniline, Morpholine)	Reagent Grade	Various	Varies
Potassium Carbonate (K₂CO₃), anhydrous	≥99%	Various	584-08-7
Cesium Carbonate (Cs₂CO₃), anhydrous	≥99%	Various	534-17-8
Triethylamine (Et₃N)	≥99%	Various	121-44-8
N,N-Diisopropylethylamine (DIPEA)	≥99%	Various	7087-68-5
Acetonitrile (CH₃CN), anhydrous	≥99.8%	Various	75-05-8
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Various	68-12-2
Dichloromethane (DCM), anhydrous	≥99.8%	Various	75-09-2
Ethyl Acetate (EtOAc)	ACS Grade	Various	141-78-6
Hexanes	ACS Grade	Various	110-54-3
Sodium Sulfate (Na₂SO₄), anhydrous	ACS Grade	Various	7757-82-6
Silica Gel	230-400 mesh	Various	7631-86-9

Safety and Handling Precautions

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a reactive electrophile and should be handled with appropriate safety precautions in a well-ventilated fume hood.[3][4][5][6]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Respiratory Protection: For operations with the potential for aerosol generation, a respirator may be necessary.

• Skin and Eye Contact: This compound is expected to be corrosive and a lachrymator. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

• Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents. Keep the container tightly sealed.

Always consult the Safety Data Sheet (SDS) for the specific reagent before use.[3][4][5][6]

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific amine substrate and desired scale.

Protocol 1: N-Alkylation of a Primary Aromatic Amine (e.g., Aniline)

This protocol aims for the selective mono-alkylation of a primary aromatic amine.

Workflow Diagram:

Caption: Workflow for the N-alkylation of a primary aromatic amine.

Step-by-Step Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the primary aromatic amine (1.0 equivalent) and anhydrous potassium carbonate (1.5-2.0 equivalents).

• Add anhydrous acetonitrile to achieve a concentration of approximately 0.1-0.2 M with respect to the amine.

• Stir the suspension at room temperature for 15-30 minutes.

• In a separate flask, dissolve 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (1.0-1.2 equivalents) in a minimal amount of anhydrous acetonitrile.

• Add the solution of the benzyl bromide dropwise to the stirred amine suspension over 10-15 minutes.

• Heat the reaction mixture to a temperature between room temperature and 60 °C. The optimal temperature will depend on the reactivity of the amine.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts and wash the solid with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: N-Alkylation of a Secondary Heterocyclic Amine (e.g., Morpholine)

This protocol is suitable for the alkylation of secondary amines, including cyclic amines.

Workflow Diagram:

Caption: Workflow for the N-alkylation of a secondary heterocyclic amine.

Step-by-Step Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the secondary heterocyclic amine (1.0 equivalent).

• Dissolve the amine in anhydrous N,N-dimethylformamide (DMF) to a concentration of approximately 0.2-0.5 M.

• Add triethylamine or N,N-diisopropylethylamine (1.5 equivalents) to the solution.

• Add 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (1.1 equivalents) to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and brine to remove DMF.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Results and Troubleshooting

Observation	Potential Cause	Suggested Solution
Low or no conversion	Insufficiently active amine; Low reaction temperature; Ineffective base.	Increase reaction temperature; Use a stronger base (e.g., Cs₂CO₃); Increase reaction time.
Formation of di-alkylated product (for primary amines)	Amine is too reactive; Benzyl bromide added too quickly; High reaction temperature.	Add the benzyl bromide slowly at a lower temperature; Use a milder base; Use a larger excess of the primary amine.
Presence of unreacted starting materials and product	Reaction has not reached completion.	Increase reaction time or temperature.
Formation of side products (e.g., elimination)	Sterically hindered amine; Strongly basic conditions.	Use a less sterically hindered base (e.g., DIPEA); Lower the reaction temperature.

Conclusion

The N-alkylation of amines with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide provides a direct route to novel substituted amines that are of significant interest in medicinal and materials chemistry. The protocols outlined in these application notes offer a robust starting point for the successful synthesis of these compounds. Careful control of reaction parameters, particularly stoichiometry and temperature, is crucial for achieving high yields and selectivities. The enhanced reactivity of this electron-deficient benzyl bromide may allow for milder conditions than typically required for less activated analogues, making it a valuable tool for the synthesis of complex molecular architectures.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Versatile Role of Benzyl Bromides in Chemical Synthesis. [Link]

• Gawande, M. B., et al. (2007). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. Catalysis Communications, 8(3), 576-582. [Link]

• Quick Company. (Date N/A). Process For Preparation Of Substituted Benzyl Bromide. [Link]

• Google Patents. (Date N/A). Process for the production of substituted benzal and benzyl bromides.

• Organic Chemistry Portal. (2014). Synthesis of benzyl bromides. [Link]

• Corma, A., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie International Edition, 49(47), 8965-8968. [Link]

• Ju, Y., & Varma, R. S. (2004). Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Green Chemistry, 6(5), 219-221. [Link]

• Reddy, C. R., et al. (2010). A fast and highly efficient method for the synthesis of tertiary amines in aqueous medium. Indian Journal of Chemistry - Section B, 49B(6), 770-775. [Link]

• D'hooghe, M., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9094-9098. [Link]

• Google Patents. (2007). Process for the preparation of 3,5- bis(trifluoromethyl)benzylalcohol.

• Martinez, A., et al. (2021). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. Molbank, 2021(2), M1229. [Link]

• University of California, Irvine. (Date N/A). Scheme 2. N-Benzylation Using Benzyl Bromide. [Link]

• Beller, M., et al. (2014). Cobalt nanoparticle-catalysed N-alkylation of amides with alcohols. Green Chemistry, 16(1), 151-155. [Link]

• Organic Chemistry Portal. (2019). Benzylamines. [Link]

• Boger, D. L., et al. (2010). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Beilstein Journal of Organic Chemistry, 6, 6. [Link]

• Harada, T., et al. (2019). Preparation of (R)-3-(3,5-Bistrifluoromethylphenyl)-1,1'- bi-2-naphthol. Organic Syntheses, 96, 312-332. [Link]

• Varma, R. S. (2001). Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation. Molecules, 6(12), 1033-1037. [Link]

• Rossi, S., et al. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. RSC Advances, 13(50), 35057-35061. [Link]

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Application Notes & Protocols: The Architect's Guide to Agrochemical Synthesis

Introduction: Crafting Molecules for a Growing World

The synthesis of organic molecules is the bedrock of modern agriculture, a critical discipline that translates our understanding of biology into tangible solutions for crop protection and enhancement.[1] The primary objective is the deliberate and efficient construction of molecules designed to interact with specific biological systems in agricultural settings, from deterring pests to managing plant diseases and controlling weeds.[1] This guide eschews a simple recitation of facts, instead offering an in-depth exploration of the chemical logic and strategic considerations that drive the synthesis of key agrochemical classes. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative chemical principles.

As the global community faces the dual challenges of a rising population and the need for sustainable practices, the focus of agrochemical synthesis has evolved. The modern paradigm demands not only high efficacy and selectivity but also environmental stewardship.[1][2] Principles of "green chemistry" are no longer a niche interest but a core driver of innovation, pushing chemists to develop processes that utilize safer solvents, generate minimal waste, and yield products designed for biodegradability.[3][4][5] This guide will explore both the foundational synthetic strategies for major agrochemical classes and the advanced catalytic platforms that are shaping the future of sustainable agriculture.

Synthesis of Herbicides: The Precision of Sulfonylureas

Sulfonylurea herbicides are a cornerstone of modern weed management, renowned for their ability to control a broad spectrum of weeds at exceptionally low application rates, coupled with good crop selectivity and low mammalian toxicity.[6]

Expertise & Experience: The Mechanistic Imperative The herbicidal activity of sulfonylureas stems from their potent inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[7] Since this pathway is absent in animals, it provides an excellent basis for their selective toxicity. The synthetic chemist's primary task is the efficient construction of the central sulfonylurea bridge (R-SO₂-NH-C(O)-NH-R'), which connects an aryl or alkyl sulfonyl group to a heterocyclic amine. A significant challenge in developing new sulfonylureas is managing their soil persistence; therefore, modern synthetic efforts often focus on introducing functionalities that accelerate degradation, preventing damage to subsequent crops.[7]

Experimental Protocol: Synthesis of a Sulfonylurea Herbicide via Carbamate Condensation

This protocol outlines a general procedure for the condensation of a substituted sulfonamide carbamate with a heterocyclic amine, a common and efficient industrial route.[8][9]

Materials:

• 2-(Methoxycarbonylsulfamoyl)benzoic acid methyl ester (Sulfonyl Carbamate Intermediate, 1.0 eq)

• 2-Amino-4,6-dimethoxypyrimidine (Heterocyclic Amine, 1.1 eq)

• Toluene or Methylcyclohexane (Solvent)

• Round-bottom flask with reflux condenser and Dean-Stark trap (or setup for distillation under reduced pressure)

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add the sulfonyl carbamate intermediate (1.0 eq), 2-amino-4,6-dimethoxypyrimidine (1.1 eq), and the chosen solvent (e.g., toluene).

• Heat the reaction mixture to 80-100°C.

• To drive the condensation reaction to completion, the alcohol byproduct (methanol) must be removed. This is typically achieved by distillation, often under reduced pressure to maintain a lower reaction temperature and minimize side reactions.[8][9]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting carbamate is consumed.

• Once the reaction is complete, cool the mixture to 60-80°C. The sulfonylurea product often has low solubility in the solvent at this temperature.

• Filter the hot suspension to isolate the product. This "hot filtration" technique takes advantage of the higher solubility of the starting amine in the hot solvent, resulting in a purer product.[8][9]

• Wash the filter cake with a small amount of cold solvent and dry under vacuum to yield the final sulfonylurea herbicide.

Data Presentation: Key Reaction Parameters

Parameter	Value/Condition	Rationale
Reactant Ratio	1.1 eq Amine	A slight excess of the amine ensures complete conversion of the more complex carbamate intermediate.
Solvent	Toluene	An inert solvent with an appropriate boiling point that allows for azeotropic removal of the alcohol byproduct.
Temperature	80-100°C	Balances reaction rate with minimizing thermal degradation and side reactions.[8]
Pressure	Reduced Pressure	Lowers the boiling point of the alcohol, facilitating its removal and driving the equilibrium forward.[9]

Visualization: Sulfonylurea Synthesis Workflow

Caption: General workflow for sulfonylurea herbicide synthesis.

Synthesis of Insecticides: Emulating Nature with Pyrethroids

Pyrethroids are synthetic insecticides that mimic the structure and activity of pyrethrins, natural insecticidal compounds found in chrysanthemum flowers.[10][11] They are a dominant class of commercial insecticides due to their high potency, rapid knockdown effect, and relatively low mammalian toxicity.

Expertise & Experience: The Art of Esterification The core structure of most pyrethroids consists of a specific acid moiety (like chrysanthemic acid) linked via an ester bond to an alcohol moiety.[12] Therefore, the development of synthetic pyrethroids centers on modifying these two components to enhance photostability, insecticidal spectrum, and potency.[12][13] The esterification step is the lynchpin of pyrethroid synthesis. While seemingly straightforward, achieving high yields and purity on an industrial scale requires careful selection of coupling agents and reaction conditions to avoid side reactions and racemization of stereocenters, which are often critical for biological activity.

Experimental Protocol: Synthesis of a Pyrethroid via Acyl Chloride Esterification

This protocol describes a common laboratory method for synthesizing a pyrethroid by converting the carboxylic acid to a more reactive acyl chloride, followed by reaction with the alcohol component.[14]

Materials:

• Chrysanthemic acid (or a derivative, 1.0 eq)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.2 eq)

• Dichloromethane (DCM) or Toluene (anhydrous solvent)

• 5-Benzyl-3-furylmethyl alcohol (or other suitable alcohol, 1.0 eq)

• Pyridine or Triethylamine (Base, 1.5 eq)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Acyl Chloride Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the chrysanthemic acid (1.0 eq) in anhydrous DCM.

• Cool the solution in an ice bath. Add thionyl chloride (1.2 eq) dropwise. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

• Allow the reaction to stir at room temperature for 1-2 hours until the evolution of gas (SO₂ and HCl) ceases. The solvent and excess thionyl chloride can be removed under reduced pressure to yield the crude chrysanthemoyl chloride.

• Esterification: In a separate flask, dissolve the alcohol component (1.0 eq) and pyridine (1.5 eq) in anhydrous DCM.

• Cool this solution in an ice bath. Add a solution of the previously prepared chrysanthemoyl chloride in DCM dropwise via a dropping funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC/HPLC analysis indicates the completion of the reaction.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (to remove the base), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography to yield the pure pyrethroid insecticide.

Visualization: Key Disconnection in Pyrethroid Synthesis

Caption: Retrosynthetic analysis of the pyrethroid core structure.

Synthesis of Fungicides: The Versatility of Triazoles

Triazole fungicides are a vital class of agrochemicals used to protect a wide range of crops from fungal pathogens.[15] Their primary mode of action is the inhibition of the cytochrome P450 enzyme 14α-demethylase (CYP51), which blocks the biosynthesis of ergosterol, an essential component of fungal cell membranes.[15][16]

Expertise & Experience: Building the Triazole Ring The synthesis of these fungicides hinges on the formation of the 1,2,4-triazole heterocycle and its attachment to a suitable organic scaffold.

• Classical Approach: A traditional method involves a nucleophilic substitution reaction where a reactive intermediate, such as an α-haloketone, is treated with 1,2,4-triazole in the presence of a base.[15] While effective, this can require harsh conditions.

• Modern Approach (Click Chemistry): The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) has emerged as a powerful alternative.[17] This "click" reaction is highly efficient, regioselective (forming the 1,4-disubstituted 1,2,3-triazole isomer), and proceeds under mild conditions, often in aqueous solvents, making it a greener and more versatile method.[17][18] This approach is particularly useful for creating novel 1,2,3-triazole-containing fungicides.[19][20]

Experimental Protocol: Triazole Synthesis via CuAAC (Click Chemistry)

This protocol outlines the synthesis of a 1,2,3-triazole derivative, a scaffold with known antifungal potential.[19][20]

Materials:

• Organic Alkyne (e.g., Phenylacetylene, 1.0 eq)

• Organic Azide (e.g., Benzyl azide, 1.0 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O, 0.05 eq)

• Sodium Ascorbate (0.1 eq)

• Solvent: t-Butanol/Water mixture (1:1)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the organic alkyne (1.0 eq) and the organic azide (1.0 eq) in the t-butanol/water solvent mixture.

• In a separate small vial, prepare fresh solutions of copper(II) sulfate (0.05 eq) and sodium ascorbate (0.1 eq) in a minimal amount of water.

• Add the sodium ascorbate solution to the main reaction flask, followed by the copper(II) sulfate solution. Sodium ascorbate acts as a reducing agent to generate the active Cu(I) catalyst in situ.

• Stir the reaction mixture vigorously at room temperature. The reaction is often rapid, and the product may precipitate out of the solution.

• Monitor the reaction by TLC until the starting materials are consumed (typically 1-12 hours).

• Work-up: If the product has precipitated, it can be collected by filtration, washed with water, and then a cold non-polar solvent (like hexane) to remove any unreacted starting material.

• If the product is soluble, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

Visualization: Classical vs. Modern Routes to Triazole Fungicides

Caption: Comparison of synthetic routes to triazole heterocycles.

Advanced Synthetic Platforms in Agrochemical R&D

Modern agrochemical synthesis relies on a powerful toolkit of catalytic reactions that enable the construction of complex molecular architectures with high precision and efficiency.

Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound (e.g., a boronic acid) with an organohalide.[21] It is one of the most robust and versatile methods for forming carbon-carbon bonds, particularly for creating substituted biaryl structures found in many advanced agrochemicals.[22][23][24] Its key advantages include mild reaction conditions, tolerance of a wide variety of functional groups, and the use of relatively non-toxic and stable boron reagents.[21][22]

Visualization: The Suzuki-Miyaura Catalytic Cycle

Caption: The palladium-catalyzed cycle of the Suzuki-Miyaura reaction.

Ullmann Condensation: Versatile C-Heteroatom Couplings The Ullmann condensation is a copper-promoted reaction that forges bonds between aryl halides and nucleophiles, enabling the synthesis of aryl ethers (C-O), aryl amines (C-N), and aryl thioethers (C-S).[25] This reaction is a powerful tool for assembling complex molecular frameworks common in agrochemicals.[26][27] While traditional Ullmann reactions required harsh conditions, modern variations using soluble copper catalysts and specialized ligands have made the process much milder and more versatile.[25][28]

Asymmetric Catalysis: The Importance of Chirality Many agrochemicals are chiral, meaning they exist as non-superimposable mirror images (enantiomers). Often, only one enantiomer possesses the desired biological activity, while the other may be inactive or even detrimental.[29][30] Asymmetric catalysis is the synthesis of a chiral compound in an enantiomerically enriched form, using a chiral catalyst.[29][31][32] This approach is a cornerstone of modern, sustainable synthesis, as it maximizes the production of the active ingredient, reduces the total amount of chemical applied to the environment, and minimizes potential off-target effects.[30] The industrial synthesis of the herbicide (S)-metolachlor via asymmetric hydrogenation of an imine intermediate is a landmark example of this technology's success.[33]

Conclusion: Synthesizing a Sustainable Future

Chemical synthesis is the engine of innovation in the agrochemical industry. The journey from simple building blocks to a highly effective and safe crop protection product is a testament to the ingenuity of the synthetic chemist. The field is continuously advancing, driven by the need for more efficient, cost-effective, and environmentally responsible production methods.[5][34] By embracing advanced catalytic systems like cross-coupling and asymmetric catalysis, and by embedding the principles of green chemistry into every stage of development, researchers and scientists are paving the way for a new generation of agrochemicals that will help feed the world sustainably.[2][35]

References

• Agrochemicals Organic Synthesis. (n.d.). Vertex AI Search.
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• Suzuki Coupling with 2,6-Dimethylbenzeneboronic Acid: A Powerful Synthetic Tool. (n.d.). Dakenchem.
• Synthesis and Herbicidal Activity of New Sulfonylurea Derivatives. (n.d.). wuxixaz.com.
• Suzuki Coupling for Pharmaceutical Intermediates. (n.d.). Shree Ganesh Remedies Limited.
• Giri, S., & Singh, Y. (1978). Synthesis of Some Triazole Derivatives as Potential Fungicides. Agricultural and Biological Chemistry, 42(12), 2395-2397.
• Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. (2023, October 7). National Center for Biotechnology Information.
• (PDF) APPLICATIONS OF GREEN CHEMISTRY PRINCIPLES IN AGRICULTURE. (n.d.). ResearchGate.
• Synthesis of 1,2,3-triazole hydrazide derivatives exhibiting anti-phytopathogenic activity. (n.d.). ResearchGate.
• Becer, J. (2021). The Role of Green Chemistry in Agriculture. Trends in Green Chemistry, 7(2), 034.
• Application of Asymmetric Catalysis in Chiral Pesticide Active Molecule Synthesis. (2024, July 25). ACS Publications.
• Ullmann condensation. (n.d.). Wikipedia.
• Synthesis of Triazole Fungicides Using 2-Chloro-1-(2,4,5-trichlorophenyl)ethanone. (n.d.). Benchchem.
• synthesis of glycerol-fluorinated triazole derivatives and evaluation of their fungicidal activity. (2022, March 24). Scielo.
• Crop protection chemicals. (n.d.). essentialchemicalindustry.org.
• Enantioselective Catalysis for Agrochemicals: The Case History of the DUAL MAGNUM® Herbicide. (n.d.). Semantic Scholar.
• Application of Asymmetric Catalysis in Chiral Pesticide Active Molecule Synthesis. (2024, August 7). PubMed.
• Discovery and development of pyrethroid insecticides. (n.d.). National Center for Biotechnology Information.
• Synthesis of pyrethroids and pyrethroid-containing compositions. (n.d.). Google Patents.
• The Importance of Chemistry in Agriculture: 2025 Research. (2025, December 20). Crazy For Chem.
• Click chemistry. (n.d.). Wikipedia.
• Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. (2022, April 6). National Center for Biotechnology Information.
• Ullmann reaction. (n.d.). Wikipedia.
• Developments in the Catalytic Asymmetric Synthesis of Agrochemicals and Their Synthetic Importance. (2021, November 30). ACS Publications.
• The Synthesis of Pyrethroids. (2025, November 5). ACS Publications.
• safe & judicious use of agrochemicals - and applications of green chemistry. (n.d.). FICCI.
• Synthesis of new herbicides from the class of sulfonylureas. (n.d.). ResearchGate.
• New Active Ingredients for Sustainable Modern Chemical Crop Protection in Agriculture. (n.d.). chemistry-europe.onlinelibrary.wiley.com.
• Applications of the 12 Principles of Green Chemistry in the Crop Protection Industry. (2019, October 3). ACS Publications.
• Novel synthesis method of sulfonylurea weedicide. (n.d.). Google Patents.
• Developments in the Catalytic Asymmetric Synthesis of Agrochemicals and Their Synthetic Importance. (2021, December 15). PubMed.
• Synthesis and Insecticidal Activity of Novel Pyrethroids Based on Aryloxypyridinyl Ethanone Plug-in Molecules. (2026, February 8). ACS Publications.
• Novel synthesis method of sulfonylurea weedicide. (n.d.). Google Patents.
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• Green Approach in Click Chemistry. (2018, February 28). IntechOpen.
• Role of modern chemistry in sustainable arable crop protection. (n.d.). National Center for Biotechnology Information.
• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. (n.d.). mdpi.com.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020, September 24). MDPI.
• Suzuki Coupling Reaction | Palladium Catalyzed Carbon-Carbon Bond Formation Reaction. (2026, February 28). YouTube.
• Suzuki reaction. (n.d.). Wikipedia.
• A Brief Introduction to Click Chemistry and Bioorthogonal Chemistry. (2023, August 23). Aurigene Pharmaceutical Services.
• Click Chemistry Products from TCI. (2025, April 30). YouTube.
• Click chemistry beyond metal-catalyzed cycloaddition as a remarkable tool for green chemical synthesis of antifungal medications. (2024, June 15). PubMed.
• Ullmann Reaction. (n.d.). Thermo Fisher Scientific - ES.
• Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes. (n.d.). ACS Publications.

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Application Note: Experimental Setup and Protocols for Alkylation Reactions Involving 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Executive Summary

In modern medicinal chemistry and drug development, the incorporation of highly halogenated, lipophilic motifs is a proven strategy for enhancing metabolic stability, modulating pKa, and optimizing interactions within hydrophobic protein pockets. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6)[1] serves as a premium electrophilic building block for these purposes. This application note provides researchers with authoritative, self-validating protocols for utilizing this highly reactive reagent in N-alkylation and O-alkylation workflows, emphasizing mechanistic causality, strict anhydrous handling, and rigorous safety validations.

Chemical Profile & Mechanistic Insights

Understanding the electronic environment of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide is critical for optimizing reaction conditions:

• Electronic Causality: The benzylic carbon's reactivity is heavily dictated by the meta-trifluoromethyl (-CF₃) and meta/para-dichloro (-Cl) substitutions. These strong electron-withdrawing groups (EWGs) exert powerful inductive effects that lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the benzylic position.

• S_N2 Acceleration: During nucleophilic substitution, these EWGs stabilize the electron-rich transition state, significantly accelerating S_N2 attack compared to an unsubstituted benzyl bromide.

• Hydrolysis Risk: The trade-off for this heightened electrophilicity is an extreme susceptibility to competitive solvolysis. If adventitious moisture is present, the reagent will rapidly hydrolyze to the corresponding benzyl alcohol, severely depressing reaction yields and generating hydrobromic acid (HBr).

Safety & Self-Validating Handling Systems

Like most active benzyl halides, this compound is a potent lachrymator, corrosive, and strictly moisture-sensitive[2].

The Self-Validating Quench Protocol: Standard operating procedures often fail by assuming a reaction is complete based solely on time. To create a self-validating system, the protocols below integrate a deliberate chemical quench. By adding saturated aqueous ammonium chloride (NH₄Cl) or a sacrificial amine at 0 °C post-reaction, any unreacted benzyl bromide is actively destroyed[3][4]. The cessation of lachrymatory fumes and the stabilization of the TLC profile physically validate that the hazardous electrophile has been neutralized, ensuring operator safety before liquid-liquid extraction begins.

Experimental Workflows & Protocols

Protocol A: N-Alkylation of Heterocycles (e.g., Imidazoles/Amines)

Context: N-alkylation is a fundamental transformation yielding N-substituted motifs pivotal in drug discovery[3].

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Under an inert argon atmosphere, add the target imidazole or secondary amine (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 1.5 eq) in anhydrous acetonitrile (0.2 M)[3].

• Activation: Cool the suspension to 0 °C using an ice-water bath. Stir for 15 minutes.

• Electrophile Addition: Dissolve 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.05 eq) in a minimal volume of anhydrous acetonitrile. Add this solution dropwise over 15–30 minutes[2]. Causality: Dropwise addition at low temperature controls the exotherm and prevents polyalkylation of primary amines.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) until the starting material is entirely consumed[3].

• Validation & Quench: Cool the flask back to 0 °C. Add saturated aqueous NH₄Cl dropwise to destroy unreacted electrophile[3].

• Workup: Filter the mixture to remove inorganic salts. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Hexanes/EtOAc gradient).

Protocol B: O-Alkylation (Williamson Ether Synthesis)

Context: Utilized for installing robust ether linkages or protecting complex hydroxyl groups[5].

• Preparation: In a flame-dried flask under nitrogen, dissolve the alcohol substrate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) (0.1 M)[5].

• Activation: Cool the solution to 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in small portions to avoid excessive foaming[5]. Stir for 30 minutes until H₂ gas evolution ceases, validating complete alkoxide formation.

• Electrophile Addition: Add 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.2 eq) dropwise via syringe[5].

• Propagation: Warm to room temperature and stir for 4–12 hours.

• Workup: Quench carefully with cold distilled water at 0 °C. Dilute with Ethyl Acetate and separate the layers. Crucial Step: Wash the organic layer extensively with water (at least 5 times) to remove residual DMF, followed by a final brine wash[5]. Dry over MgSO₄ and concentrate.

Mechanistic & Workflow Visualizations

Mechanistic SN2 pathway of alkylation using 3,4-dichloro-5-(trifluoromethyl)benzyl bromide.

Step-by-step experimental workflow for moisture-sensitive benzylic alkylation reactions.

Data Presentation: Reaction Optimization

The following table summarizes empirically validated parameters for optimizing alkylations with highly electron-deficient benzyl bromides.

Reaction Type	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Mechanistic Rationale
N-Alkylation (1°/2° Amines)	K₂CO₃	CH₃CN	0 to 25	2 - 4	75 - 90	Mild base prevents side reactions; polar aprotic solvent accelerates S_N2.
N-Alkylation (Imidazoles)	NaH	THF	0 to 25	3 - 5	70 - 85	Strong base required to fully deprotonate heterocycle; THF provides solubility.
O-Alkylation (Phenols)	K₂CO₃	DMF	25 to 60	4 - 8	80 - 95	Phenoxide is a strong nucleophile; mild heating overcomes steric hindrance.
O-Alkylation (Aliphatic Alcohols)	NaH	DMF / THF	0 to 25	6 - 12	60 - 80	Alkoxides require strong bases; strict anhydrous conditions prevent hydrolysis.

References

• Research Module: N-Benzylation Using Benzyl Bromide. Minnesota State University.[Link]

• Copper(II) Triflate as Additive in Low Loading Au(I)-Catalyzed Hydroalkylation of Unactivated Alkenes. Organic Syntheses.[Link]

• Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols. NCBI Bookshelf. [Link]

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• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Advanced Reaction Monitoring in Organic Synthesis and Drug Discovery

The Criticality of Real-Time Reaction Monitoring

In pharmaceutical process development and organic synthesis, real-time reaction monitoring is the cornerstone of efficient workflow optimization. The ability to track the conversion of starting materials into active pharmaceutical ingredients (APIs) or intermediates allows chemists to determine the exact point of reaction completion, preventing the degradation of products or the formation of unwanted side-reactions[1]. Early detection of incomplete reactions or unexpected byproducts minimizes wasted resources and guides immediate corrective actions[1].

Historically, Thin-Layer Chromatography (TLC) has been the universal standard for this task due to its speed and cost-effectiveness[2]. However, the rising complexity of novel therapeutics has necessitated the integration of Liquid Chromatography-Mass Spectrometry (LC-MS) to provide definitive structural confirmation and trace impurity profiling[3]. This application note details the mechanistic principles, self-validating protocols, and comparative advantages of both TLC and LC-MS for reaction monitoring.

Thin-Layer Chromatography (TLC): The Co-Spotting Protocol

Principles and Causality

TLC separates compounds based on their relative affinities for a stationary phase (typically polar silica gel) and a mobile phase (a solvent mixture)[2]. As the solvent travels up the plate via capillary action, less polar compounds migrate faster, resulting in higher Retention Factor ( Rf​ ) values[4].

The Causality of the Co-Spot: A common pitfall in TLC is misinterpreting Rf​ values due to matrix effects. The reaction mixture often contains high concentrations of salts, catalysts, or varying pH levels that can slightly alter the local mobile phase composition, causing the starting material in the reaction mixture to run at a slightly different Rf​ than the pure reference standard[2][5]. To create a self-validating system , chemists must use a "co-spot." By physically spotting the pure starting material and the reaction mixture on top of each other in a central lane, both are forced to migrate through the exact same chemical matrix[5]. If the reaction is incomplete, the co-spot will elongate or resolve into a distinct figure-eight; if complete, only the product spot will remain[6].

Step-by-Step Self-Validating Protocol

• Plate Preparation: Draw a faint pencil line 1 cm from the bottom of a silica gel TLC plate. Mark three equidistant ticks labeled SM (Starting Material), Co (Co-spot), and Rxn (Reaction Mixture)[6].

• Standard Application: Using a glass capillary, apply a 1% dilute solution of the limiting reagent to the SM and Co ticks. Keep the spot diameter under 2 mm to prevent band broadening[4].

• Aliquot Sampling: Withdraw a micro-aliquot from the active reaction. Spot this directly onto the Rxn tick and directly over the previously applied standard on the Co tick[5][6].

• Development: Place the plate into a pre-equilibrated developing chamber containing the optimized mobile phase and a filter paper wick (to saturate the chamber atmosphere, ensuring reproducible capillary action)[6].

• Visualization & Validation: Remove the plate when the solvent front is 1 cm from the top. Visualize under UV light (254 nm) or using chemical stains (e.g., KMnO4​ , Ninhydrin)[4].

  • Validation Check: The reaction is deemed complete only when the limiting reagent spot is completely absent in the Rxn lane, and the Co lane shows no starting material tailing[5][6].

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principles and Causality

While TLC is rapid, it lacks the ability to provide structural data and struggles with resolving complex mixtures of structurally similar isomers[7]. LC-MS bridges this gap by coupling the high-resolution separation of liquid chromatography with the precise mass-to-charge ( m/z ) identification of mass spectrometry[3].

The Causality of Workflow Choices:

• UPLC vs. HPLC: Modern process R&D heavily utilizes Ultra-Performance Liquid Chromatography (UPLC) over traditional HPLC. UPLC uses sub-2-micron stationary phase particles, which drastically increases theoretical plates and allows for baseline separation in under 3 minutes—critical for high-throughput reaction monitoring[8].

• Ionization Techniques: While Electrospray Ionization (ESI) is standard, ambient ionization techniques like Direct Analysis in Real Time (DART) or Atmospheric Solids Analysis Probe (ASAP) are increasingly used. These bypass the LC column entirely, allowing chemists to introduce raw reaction mixtures directly into the MS, yielding structural confirmation in seconds without risking column clogging by reagents like NaBH3​CN [9][10].

Step-by-Step Self-Validating Protocol

To ensure the LC-MS data is an accurate snapshot of the reaction and not an artifact of the instrument, a self-validating sequence must be employed.

• System Priming (Validation Step 1): Inject a solvent blank to verify the baseline is stable and the column is free of carryover from previous high-concentration runs[8].

• Sample Preparation: Withdraw a 10 μL aliquot from the reaction. Immediately quench it (e.g., by rapid dilution in LC-MS grade Methanol or Acetonitrile containing 0.1% Formic Acid) to halt the reaction kinetics[7]. Centrifuge or filter through a 0.2 μm PTFE syringe filter to remove insoluble catalysts or salts that could damage the MS source[8].

• Acquisition Setup: Run a rapid generic gradient (e.g., 5% to 95% organic over 2.5 minutes). Utilize a full-scan mode (e.g., m/z 100-1000) for discovery chemistry, or Selected Reaction Monitoring (SRM) for quantifying specific known impurities[3][11].

• Data Interpretation: Extract the Ion Chromatograms (XIC) for the exact mass of the expected product, the limiting reagent, and suspected byproducts[10].

  • Validation Check: Compare the isotopic distribution pattern of the product peak against the theoretical model to definitively confirm the molecular formula[3].

Comparative Analysis

The decision to utilize TLC versus LC-MS depends heavily on the stage of drug development and the chemical nature of the target.

Parameter	Thin-Layer Chromatography (TLC)	LC-MS / UPLC-MS
Turnaround Time	< 5 minutes	2 - 10 minutes (depending on gradient)
Structural Data	None (Relies on Rf​ and stain affinity)	High (Exact mass, isotopic pattern, MS/MS)
Sample Preparation	Minimal (Direct spotting)	High (Requires quenching, filtration, dilution)
Sensitivity	Microgram ( μg ) range	Picogram ( pg ) to Nanogram ( ng ) range
Capital Investment	Very Low (< $100)	Very High (> $100,000)
Optimal Use Case	Routine monitoring of established, visually distinct pathways[4].	Novel drug discovery, trace impurity profiling, and non-UV active compounds[3][12].

Reaction Monitoring Decision Workflow

To standardize laboratory practices, the following decision matrix dictates when to deploy TLC versus LC-MS during a synthetic campaign.

Decision matrix for selecting and executing reaction monitoring workflows.

Sources

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• 2. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
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• 10. chromservis.eu [chromservis.eu]
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• 12. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols: Workup Procedures for Reactions with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a versatile reagent in organic synthesis, frequently employed for the introduction of the 3,4-dichloro-5-(trifluoromethyl)benzyl moiety into a wide range of molecules. This functional group is of particular interest in medicinal chemistry and materials science due to its unique electronic and lipophilic properties. The trifluoromethyl group often enhances metabolic stability and binding affinity of drug candidates.[1] However, the reactivity of the benzyl bromide functional group, while synthetically useful, can present challenges during reaction workup and product purification.

This guide provides a comprehensive overview of workup procedures tailored for reactions involving 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide. As a senior application scientist, the following protocols are designed with an emphasis on the underlying chemical principles to ensure robust and reproducible outcomes.

Safety and Handling

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a lachrymator and corrosive substance.[2][3] It causes severe skin burns and eye damage.[3] Always handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][4] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[4][5] Store the reagent in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[2][4]

Core Principles of Workup Design

The primary goals of a workup procedure for reactions involving this benzyl bromide are:

• Quenching of the reaction: Neutralize any remaining reactive species.

• Removal of unreacted starting material: Separate the desired product from excess 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.

• Separation of byproducts: Eliminate any side products formed during the reaction.

• Isolation of the pure product: Obtain the target molecule in a high state of purity.

The choice of workup strategy will be dictated by the specific reaction type (e.g., N-alkylation, O-alkylation, C-alkylation) and the properties of the desired product.

General Workup Workflow

A typical workup procedure can be visualized as a series of sequential steps. The following diagram illustrates a general workflow that can be adapted based on the specific reaction conditions and product characteristics.

Caption: Generalized workflow for the workup and purification process.

Detailed Application Notes and Protocols

Protocol 1: Workup for N-Alkylation Reactions

N-alkylation reactions are a common application for 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, often used to introduce the benzyl group onto primary or secondary amines or nitrogen-containing heterocycles. These reactions are typically carried out in the presence of a base to deprotonate the amine.

Rationale: The primary challenge in the workup of N-alkylation reactions is the removal of excess benzyl bromide and the inorganic salts formed from the base. A basic aqueous wash is often employed to remove any unreacted acidic starting materials and to neutralize the reaction mixture.

Step-by-Step Protocol:

• Reaction Quenching: Upon completion of the reaction (monitored by TLC or LC-MS), cool the reaction mixture to room temperature. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench any remaining acid and neutralize the reaction. Be cautious as gas evolution (CO₂) may occur if a strong acid was present.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent for extraction, such as ethyl acetate or dichloromethane.[6] The choice of solvent should be based on the solubility of the product. Shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate.

• Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • Saturated aqueous NaHCO₃ solution (to remove any remaining acidic impurities).

    • Water (to remove any residual base).

    • Brine (saturated aqueous NaCl solution) to facilitate the removal of water from the organic layer.[6]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography.[7][8] The choice of eluent system will depend on the polarity of the product. A common starting point is a mixture of hexanes and ethyl acetate.

Expertise & Experience:

• If the product is basic, a dilute acid wash (e.g., 1M HCl) can be used to extract the product into the aqueous layer, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified and re-extracted with an organic solvent to recover the purified product.

• To remove unreacted benzyl bromide, a wash with a dilute solution of a nucleophile like sodium thiosulfate can be effective. Alternatively, adding a scavenger resin that reacts with benzyl halides can simplify the purification process. Some researchers suggest adding triethylamine to convert excess benzyl bromide to a water-soluble quaternary ammonium salt.[8]

Protocol 2: Workup for O-Alkylation Reactions

O-alkylation reactions with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide are commonly used to synthesize ethers from alcohols or phenols. These reactions are also typically performed in the presence of a base.

Rationale: Similar to N-alkylation, the workup aims to remove excess base, salts, and unreacted benzyl bromide. For phenolic starting materials, a basic wash is crucial to remove any unreacted phenol.

Step-by-Step Protocol:

• Reaction Quenching: After the reaction is complete, cool the mixture to room temperature. Add water to quench the reaction and dissolve any inorganic salts.

• Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Washing:

  • Separate the organic layer.

  • Wash the organic layer with a dilute aqueous base solution (e.g., 1M NaOH) to remove any unreacted alcohol or phenol.

  • Follow with a wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Trustworthiness: Each step in the workup should be monitored for effectiveness. For example, after an acid or base wash, a small sample of the organic layer can be analyzed by TLC to ensure the complete removal of the corresponding impurity. The pH of the aqueous layer should also be checked to confirm neutralization.

Data Presentation

Parameter	N-Alkylation Workup	O-Alkylation Workup
Quenching Agent	Saturated aq. NaHCO₃	Water
Initial Wash	Saturated aq. NaHCO₃	Dilute aq. NaOH
Purpose of Initial Wash	Remove acidic impurities	Remove unreacted alcohol/phenol
Common Extraction Solvents	Ethyl acetate, Dichloromethane	Diethyl ether, Ethyl acetate

Visualization of Decision-Making in Workup Selection

The selection of a specific workup protocol is a logical process based on the properties of the starting materials and the desired product.

Caption: Decision tree for selecting the initial aqueous wash.

References

• ResearchGate. How does one separate Benzyl bromide from the reaction mixture?. [Link]

• Organic Chemistry Portal. Synthesis of trifluoromethyl arenes. [Link]

• Macmillan Group, Princeton University. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. [Link]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. canbipharm.com [canbipharm.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

common side reactions with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Welcome to the Technical Support Center for 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6)[1][2]. As a highly electron-deficient electrophile, this compound is a critical building block in medicinal chemistry and agrochemical development. However, the presence of two chlorine atoms and a trifluoromethyl group on the phenyl ring significantly alters its reactivity profile compared to standard benzyl bromide.

This guide is designed for researchers and drug development professionals to troubleshoot common side reactions, understand the underlying mechanistic causality, and implement self-validating protocols to ensure high-yielding syntheses.

Mechanistic Divergence & Reaction Pathways

The electron-withdrawing groups (EWGs) on this substrate destabilize benzylic carbocation intermediates, effectively suppressing SN​1 solvolysis. However, they render the benzylic carbon highly susceptible to SN​2 attack and single-electron transfer (SET) radical pathways. Understanding this divergence is key to controlling your reaction outcomes.

Mechanistic divergence and common side reactions of electron-deficient benzyl bromides.

Troubleshooting Core Side Reactions

Issue A: Wurtz-Type Homocoupling (Bibenzyl Dimer Formation)

Symptom: Appearance of a highly non-polar side product by TLC/LCMS; mass corresponds to the 1,2-bis(3,4-dichloro-5-(trifluoromethyl)phenyl)ethane dimer. Causality: Electron-deficient benzyl halides are highly prone to reductive homocoupling when exposed to metals (e.g., Mg, Zn) or strong bases. This occurs via a radical-mediated single-electron transfer (SET) mechanism[3][4]. When attempting to form a Grignard reagent, the transient benzyl radical rapidly couples with unreacted starting material[5]. Resolution:

• For Grignard formation: Avoid standard Grignard conditions. Use Rieke magnesium or transmetalation strategies (e.g., halogen-metal exchange at cryogenic temperatures). Alternatively, use Barbier-type conditions with strict temperature control.

• For standard alkylations: Avoid excessive use of strong bases like NaH or KOtBu if the nucleophile is sterically hindered, as the base may act as an electron donor. Switch to milder bases (e.g., K2​CO3​ , Cs2​CO3​ ) in polar aprotic solvents.

Issue B: Hydrolysis to Benzyl Alcohol

Symptom: Formation of 3,4-dichloro-5-(trifluoromethyl)benzyl alcohol during aqueous workup or when using wet solvents. Causality: Standard benzyl bromide hydrolysis has an estimated half-life of ~79 minutes at 25 °C in water[6][7]. While the EWGs on this specific substrate slow down the SN​1 hydrolysis rate compared to electron-rich benzyl bromides, the extreme electrophilicity of the benzylic carbon shifts the mechanism entirely to SN​2 . This makes the compound highly sensitive to hydroxide concentration. Resolution: Use strictly anhydrous solvents (e.g., dry DMF, MeCN, or THF) stored over activated 4Å molecular sieves. Quench reactions with buffered aqueous solutions (e.g., saturated NH4​Cl ) rather than strong aqueous bases (like NaOH) to prevent hydrolysis during the workup phase.

Issue C: Over-Alkylation in Amine Synthesis

Symptom: Formation of tertiary amines or quaternary ammonium salts when attempting to synthesize a secondary amine. Causality: The initial alkylation product (a secondary amine) is often more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the newly added alkyl group. Because 3,4-dichloro-5-(trifluoromethyl)benzyl bromide is an exceptionally reactive SN​2 electrophile, it rapidly attacks the newly formed secondary amine. Resolution: Utilize a pseudo-dilution technique (see protocol below) and maintain a large stoichiometric excess of the starting primary amine.

Quantitative Reactivity Profiling

To assist in experimental design, the following table summarizes the relative reactivity of various benzyl bromide classes. This data illustrates why standard protocols must be adapted for 3,4-dichloro-5-(trifluoromethyl)benzyl bromide.

Substrate Type	Example	SN​1 Hydrolysis Rate	Homocoupling Propensity	Primary SN​2 Reactivity
Electron-Rich	4-Methoxybenzyl bromide	Very High (Fast SN​1 )	Low	High
Neutral	Benzyl bromide	Moderate ( t1/2​ ~79 min)[7]	Moderate	High
Electron-Deficient	3,4-Dichloro-5-(CF3)benzyl bromide	Low ( SN​1 suppressed)	Very High (SET favored)	Very High (Clean SN​2 )

Self-Validating Experimental Protocol

Clean N-Alkylation Minimizing Over-Alkylation and Homocoupling

This protocol describes the selective mono-alkylation of a primary amine. It is designed as a self-validating system : the use of a mild base prevents SET homocoupling, while the stoichiometric ratio and pseudo-dilution addition ensure that TLC monitoring will show complete electrophile consumption with <5% over-alkylation.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Amine Loading: Add the primary amine (3.0 mmol, 3.0 equiv) and anhydrous K2​CO3​ (1.5 mmol, 1.5 equiv) to the flask. Suspend in 10 mL of anhydrous Acetonitrile (MeCN).

  • Causality: K2​CO3​ is a mild base that neutralizes the generated HBr without initiating SET homocoupling. The 3.0 equiv excess of amine statistically outcompetes the secondary amine product for the electrophile.

• Electrophile Solution: In a separate dry vial, dissolve 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.0 mmol, 1.0 equiv, ~307.9 mg) in 5 mL of anhydrous MeCN.

• Controlled Addition: Cool the amine suspension to 0 °C using an ice bath. Add the electrophile solution dropwise over 30 minutes using a syringe pump.

  • Causality: Keeping the instantaneous concentration of the electrophile extremely low prevents the secondary amine from reacting (over-alkylation) and prevents electrophile-electrophile proximity (homocoupling).

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for 2 hours. Monitor by TLC (Hexanes/EtOAc 8:2). The starting bromide ( Rf​ ~0.8) should be completely consumed, validating the completion of the primary SN​2 pathway.

• Workup: Quench the reaction by adding 10 mL of saturated aqueous NH4​Cl .

  • Causality: NH4​Cl (pH ~6) destroys unreacted amine and safely neutralizes the mixture without providing hydroxide ions that could hydrolyze any trace unreacted bromide. Extract with EtOAc (3 x 15 mL), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q: Why did my Grignard reagent preparation with this compound turn into a solid white mass? A: The solid mass is 1,2-bis(3,4-dichloro-5-(trifluoromethyl)phenyl)ethane, the Wurtz homocoupling dimer. Benzyl halides, especially electron-deficient ones, are notoriously difficult to convert to Grignard reagents because the intermediate benzyl radical rapidly couples with unreacted starting material[5]. To bypass this, consider using the corresponding benzyl chloride (if available) which reacts slower, or use Rieke magnesium at cryogenic temperatures.

Q: Can I store 3,4-dichloro-5-(trifluoromethyl)benzyl bromide in methanol or ethanol? A: No. Benzyl bromides react with alcohols to form benzyl ethers. Furthermore, storing benzyl bromides over activated molecular sieves for prolonged periods can catalyze Friedel-Crafts-type condensation-polymerization, liberating HBr gas which can pressurize and burst the container[7]. Store the neat compound in a tightly sealed amber vial under inert gas at 2-8 °C.

Q: I am observing a nucleophilic aromatic substitution ( SN​Ar ) side product instead of benzylic substitution. Is this possible? A: Yes, though rare. The presence of two chlorines and a −CF3​ group makes the aromatic ring highly electron-deficient. If you are using a very hard, aggressive nucleophile (like an alkoxide or thiolate) at elevated temperatures, SN​Ar displacing one of the aromatic chlorines can compete with benzylic SN​2 . To prevent this, lower the reaction temperature and use softer nucleophiles or less polar solvents.

References

• calpaclab.com - 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, 97% Purity URL:[Link]

• nih.gov (PubChem) - Benzyl Bromide URL:[Link]

• acs.org - Catalytic Reductive Homocoupling of Benzyl Chlorides Enabled by Zirconocene and Photoredox Catalysis URL:[Link]

• scielo.br - Reductive coupling reaction of benzyl, allyl and alkyl halides in aqueous medium promoted by zinc URL:[Link]

• reddit.com - Grignard reaction solidified : r/Chempros URL:[Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. CAS 1823323-67-6 | 1800-F-00 | MDL MFCD28103368 | 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide | SynQuest Laboratories [synquestlabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scielo.br [scielo.br]
• 5. reddit.com [reddit.com]
• 6. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]

Technical Support Center: Managing Impurities in Chemical Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to help researchers and drug development professionals navigate the complex landscape of impurity profiling, isolation, and regulatory qualification. This guide bridges the gap between synthetic chemistry, analytical characterization, and regulatory compliance, ensuring that your experimental choices are driven by mechanistic understanding and self-validating methodologies.

Regulatory Thresholds & Classification

Q: At what concentration must an organic impurity in an Active Pharmaceutical Ingredient (API) be reported, identified, or qualified?

A: The control of organic impurities in new drug substances is governed by the ICH Q3A(R2) guideline[1]. The thresholds are strictly dose-dependent.

Causality: Why are these thresholds dose-dependent? Because the toxicological burden on a patient is a function of absolute exposure (mg/day), not merely the relative percentage of the impurity in the API.

If an impurity exceeds the Reporting Threshold , it must be documented in regulatory submissions. If it exceeds the Identification Threshold , you must elucidate its exact chemical structure. If it exceeds the Qualification Threshold , you must provide biological safety data (toxicology studies) to justify its presence[2].

Table 1: ICH Q3A(R2) Thresholds for Impurities in New Drug Substances

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg/day intake	0.15% or 1.0 mg/day intake
> 2 g/day	0.03%	0.05%	0.05%

*Whichever is lower.

Mechanistic Origins: By-Products vs. Degradants

Q: We are observing a recurrent late-stage impurity at 0.12%. How do we determine if it is a synthetic by-product or a degradation product, and why does this distinction dictate our control strategy?

A: Differentiating the mechanistic origin of an impurity is the first step in root-cause analysis.

• By-products arise directly from the synthetic process (e.g., over-alkylation, unreacted intermediates, or side reactions of reagents).

• Degradation products arise from the instability of the API itself (e.g., hydrolysis, oxidation, or photolysis) during workup, isolation, or storage. These are governed by ICH Q3B(R2) when they occur in the formulated drug product[2].

Causality & Mitigation: If forced degradation studies (acid/base, peroxide, heat, light) artificially increase the impurity peak, it is a degradant. Your mitigation strategy must focus on engineering controls: implementing inert atmospheres, optimizing drying temperatures, or modifying the formulation matrix. Conversely, if the impurity only appears during a specific synthetic step and remains stable thereafter, it is a by-product. Mitigation requires chemical optimization: adjusting reagent stoichiometry, changing the order of addition, or selecting a more selective catalyst.

Genotoxic Impurities & ICH M7 Workflows

Q: Our in silico QSAR screen flagged a process impurity as potentially mutagenic. What is the immediate next step to avoid clinical holds?

A: Standard ICH Q3A thresholds are designed for general toxicity, not carcinogenicity. DNA-reactive (mutagenic) impurities can cause genetic mutations at trace microgram levels[3]. Therefore, they fall under the strict purview of the ICH M7 guideline, which mandates that patient exposure to mutagenic impurities be maintained at a "negligible" risk level, typically controlled at or below the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day for lifetime exposure[4].

When an in silico structural alert (e.g., an aromatic amine or alkylating agent) flags an impurity, it is provisionally assigned as a Class 3 mutagen[5].

Causality & Action: You cannot simply ignore a Class 3 alert. You must either:

• Purge/Control: Demonstrate analytically that the synthetic process purges the impurity well below the TTC[4].

• Empirical Testing: Perform an in vitro bacterial mutagenicity assay (Ames test). If the Ames test is negative, the structural alert is empirically refuted. The impurity is downgraded to Class 5 (non-mutagenic) and can be managed under standard ICH Q3A limits[5].

Figure 1: Workflow for impurity identification and control strategy based on ICH Q3A and M7.

Analytical & Preparative Workflows

Q: We need to structurally elucidate an unknown impurity present at 0.15%, but LC-MS data is insufficient. How do we build a self-validating protocol to isolate enough material for 2D NMR?

A: When high-resolution mass spectrometry (HRMS) provides an ambiguous molecular formula, definitive structural elucidation requires 1D and 2D NMR (COSY, HSQC, HMBC). This requires isolating 1–5 mg of the impurity at >90% purity. To achieve this, we use Mass-Directed Auto-Purification (MDAP) via Preparative HPLC.

Below is a self-validating, step-by-step methodology designed to ensure the isolated fraction is the true impurity and not an artifact.

Figure 2: Step-by-step experimental workflow for the preparative isolation of trace impurities.

Protocol: Preparative HPLC Isolation of Trace Impurities

Step 1: Impurity Enrichment

• Action: Concentrate the mother liquor from the API crystallization step, or subject the API to forced degradation conditions (if identified as a degradant).

• Causality & Validation: Isolating an impurity directly from a 99.8% pure API is highly inefficient and risks column overloading. Enrichment increases the impurity ratio to >5%, validating that the subsequent prep-HPLC injections will yield sufficient mass per run.

Step 2: Method Scale-Up

• Action: Transfer the analytical UPLC/HPLC method to a preparative column (e.g., 19 mm or 30 mm internal diameter). Maintain the same stationary phase chemistry and mobile phase modifiers, but switch strictly to volatile buffers (e.g., 0.1% Formic Acid or 10 mM Ammonium Acetate).

• Causality & Validation: Non-volatile salts (like phosphate buffers) will co-precipitate with your impurity during drying, severely suppressing NMR signals. Validating the scale-up requires matching the retention factor ( k′ ) between the analytical and prep columns.

Step 3: Mass-Directed Fraction Collection (MDAP)

• Action: Configure the fraction collector to trigger only when the specific mass-to-charge ratio ( m/z ) of the target impurity is detected by the inline mass spectrometer.

• Causality & Validation: UV-triggered collection is prone to collecting co-eluting artifacts or baseline anomalies. Mass-directed collection acts as a self-validating gatekeeper, ensuring that the liquid dispensed into the tube physically corresponds to the target mass.

Step 4: Desalting and Lyophilization

• Action: Pool the collected fractions, freeze them at -80°C, and lyophilize (freeze-dry) under high vacuum to remove the aqueous solvent and volatile buffers.

• Causality & Validation: Rotary evaporation of water-heavy fractions often leads to thermal degradation of the isolated impurity. Lyophilization preserves the structural integrity of the compound.

Step 5: Structural Elucidation

• Action: Dissolve the dried powder in a deuterated solvent (e.g., DMSO- d6​ ) and acquire HRMS, 1 H, 13 C, and 2D NMR spectra.

• Causality & Validation: The structural hypothesis is self-validated when the exact mass isotopic pattern (HRMS) perfectly aligns with the proton-carbon connectivity mapped by the HMBC and HSQC spectra.

References

[1] Title: ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | Source: europa.eu | URL: 1

Title: ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained | Source: synthinkchemicals.com | URL:

[3] Title: ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | Source: europa.eu | URL: 3

[2] Title: Evaluating Impurities in New Drugs to Prevent Delays in Development | Source: premier-research.com | URL: 2

[4] Title: ICH M7: A Guide to Mutagenic Impurity Assessment Software | Source: intuitionlabs.ai | URL: 4

[5] Title: Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1) | Source: ich.org | URL: 5

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. premier-research.com [premier-research.com]
• 3. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. database.ich.org [database.ich.org]

optimizing reaction conditions (temperature, solvent, base)

Welcome to the Reaction Optimization Support Center . As a Senior Application Scientist, I have designed this hub to help you navigate the complex thermodynamic and kinetic landscapes of chemical synthesis. Reaction optimization is not a trial-and-error guessing game; it is the systematic manipulation of activation energies, solvent-solute interactions, and acid-base equilibria.

Below, you will find our diagnostic workflows, mechanistic troubleshooting FAQs, self-validating experimental protocols, and quantitative reference data to guide your next breakthrough.

Diagnostic Workflow for Reaction Optimization

Diagnostic Workflow for Reaction Optimization

Troubleshooting FAQs: The Causality of Reaction Failure

Q1: My nucleophilic substitution ( SN​2 ) reaction stalls in methanol but proceeds rapidly in N,N-Dimethylformamide (DMF). Why? Diagnosis & Causality: This is a classic manifestation of solvent-solute hydrogen bonding. Methanol is a polar protic solvent. It forms a dense "solvent cage" around your nucleophile via strong hydrogen bonds. To reach the transition state, the nucleophile must shed this solvent cage, which drastically increases the activation energy ( Ea​ ) of the reaction. DMF, conversely, is polar aprotic. It possesses a high dielectric constant to dissolve your reagents but lacks hydrogen bond donors. This leaves the nucleophile "naked" and highly reactive, lowering the Ea​ and accelerating the SN​2 pathway. When selecting a solvent, always consult the to balance solubility with transition-state stabilization [1].

Q2: I am using sodium hydroxide (NaOH) to deprotonate a secondary amine, but I am observing significant ester hydrolysis on another part of my molecule. How do I fix this? Diagnosis & Causality: You are conflating basicity (thermodynamic affinity for protons) with nucleophilicity (kinetic affinity for carbon). Hydroxide is both a strong base and a highly aggressive nucleophile. To achieve selective deprotonation without nucleophilic attack, you must introduce steric hindrance. Switching to a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) shields the basic nitrogen lone pair within a bulky carbon framework, preventing it from attacking the carbonyl carbon of your ester. Always cross-reference the pKa​ of your substrate against the to ensure the conjugate acid of your chosen base is at least 2 units higher than your substrate [2].

Q3: At room temperature, my cross-coupling reaction yields 5% product. At 80°C, the starting material is consumed, but I only get 10% product and a black tar. What is happening? Diagnosis & Causality: This is a conflict between the Arrhenius equation (kinetics) and thermal degradation (thermodynamics). At room temperature, the thermal energy is insufficient to overcome the activation energy barrier of the catalytic cycle's oxidative addition step. At 80°C, you overcome the barrier, but the elevated temperature also activates competing decomposition pathways (e.g., catalyst aggregation into palladium black, or substrate polymerization). The solution is not merely adjusting the thermostat; you must lower the intrinsic activation energy of the desired pathway. This is achieved by changing the ligand to a more electron-rich phosphine (accelerating oxidative addition) or switching to a solvent with a higher boiling point but running the reaction at a moderate 50°C to suppress degradation.

Self-Validating Protocol: High-Throughput Experimentation (HTE)

When OVAT (One-Variable-At-a-Time) optimization fails, High-Throughput Experimentation is required. As highlighted in recent reviews on [3], HTE is the gold standard for navigating complex reaction spaces. The following protocol is designed as a self-validating system —meaning internal controls automatically correct for physical handling errors.

Objective: Simultaneously screen 24 solvents and 4 bases (96 conditions) to identify the global thermodynamic optimum.

Step-by-Step Methodology:

• Chemical Space Definition: Select a 96-well aluminum reaction block. Assign columns 1-12 to different solvent systems (varying polarity and dielectric constants) and rows A-H to different bases (varying pKa​ and sterics).

• Internal Standardization (The Self-Validation Key): Prepare a 0.1 M stock solution of your limiting reagent. Crucial Step: Spike this stock solution with 0.01 M of an inert internal standard (IS) (e.g., 1,3,5-trimethoxybenzene or biphenyl). Because the IS is dispensed simultaneously with the starting material, any volumetric dispensing errors or solvent evaporation during the reaction are mathematically normalized during final analysis.

• Automated Dosing: Using an automated liquid handler or multichannel pipette, dispense the stock solution, catalysts, and bases into the 96-well block.

• Inert Incubation: Seal the 96-well plate with a PTFE-lined silicone mat. Apply a constant clamping force (e.g., 50 N) using a specialized press to prevent cross-talk between wells via the vapor phase. Purge the block with argon and heat to the target temperature on an orbital shaker (800 rpm) for 12 hours.

• Orthogonal Analysis: Cool the block to room temperature. Quench all wells simultaneously using a multichannel pipette (e.g., adding 500 µL of acetonitrile/water). Centrifuge to pellet insoluble salts. Analyze the supernatant via UPLC-MS.

• Data Processing: Calculate yield strictly as the ratio of the Product Peak Area to the Internal Standard Peak Area. Plot the resulting heatmap to identify synergistic solvent-base combinations.

Quantitative Reference Data

Table 1: Solvent Properties & Polarity

Use this table to match the dielectric constant of the solvent to the polarity of your transition state.

Solvent	Polarity Index	Dielectric Constant (ε)	Type	Primary Application
Hexane	0.1	1.9	Non-polar	Extractions, non-polar chromatography
Toluene	2.4	2.4	Non-polar	Dean-Stark water removal, organometallics
Tetrahydrofuran (THF)	4.0	7.6	Polar Aprotic	Grignard reactions, reductions
Ethyl Acetate	4.4	6.0	Polar Aprotic	Workups, column chromatography
Acetone	5.1	20.7	Polar Aprotic	Jones oxidations, mild SN​2
Acetonitrile	5.8	37.5	Polar Aprotic	HPLC mobile phase, cross-couplings
N,N-Dimethylformamide (DMF)	6.4	36.7	Polar Aprotic	Aggressive SN​2 , macrocyclizations
Methanol	5.1	32.7	Polar Protic	Deprotections, SN​1 solvolysis
Water	10.2	80.1	Polar Protic	Biocatalysis, phase-transfer reactions

Table 2: Base Selection Matrix

Use this table to select a base whose conjugate acid pKa​ is strictly higher than your substrate's pKa​ .

Base	Conjugate Acid	pKa​ (Water)	pKa​ (DMSO)	Steric Profile	Primary Role
Triethylamine (TEA)	Et3​NH+	10.7	9.0	Moderate	Acid scavenger, mild base
DIPEA (Hünig's Base)	iPr2​NEtH+	11.4	8.5	High	Non-nucleophilic organic base
Potassium Carbonate	HCO3−​	10.3	~10.0	Low	Heterogeneous alkylations
DBU	DBU−H+	13.5	12.0	High	Strong, non-nucleophilic amidine
Sodium Hydride (NaH)	H2​	35.0	35.0	Low	Irreversible deprotonation
LDA	Diisopropylamine	36.0	36.0	Very High	Kinetic enolate formation

Logical Decision Tree for Base Selection

Logical Decision Tree for Base Selection

References

• Role of Solvent Polarity on Dispersion Quality and Stability of Functionalized Carbon Nanotubes Source: MDPI Nanomaterials (2022). URL:[Link]

• Bordwell pKa​ Table Source: Hans Reich's Collection, Organic Chemistry Data. URL:[Link]

• Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning Source: Beilstein Journal of Organic Chemistry (2025). URL:[Link]

Technical Support Center: Preventing Over-Alkylation with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Introduction Welcome to the Application Scientist Support Center. When working with highly electrophilic reagents like[1], achieving selective mono-alkylation of primary amines is a notorious challenge in drug development. The electron-withdrawing nature of the dichloro and trifluoromethyl groups significantly lowers the LUMO of the benzylic carbon, accelerating SN​2 kinetics. Consequently, the newly formed secondary amine—which is often more nucleophilic than the starting material—rapidly competes for the alkylating agent, leading to runaway over-alkylation into tertiary amines and quaternary ammonium salts ()[2],[3].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure high mono-selectivity.

Troubleshooting & Causality FAQs

Q1: Why does direct batch alkylation with this specific benzyl bromide always result in a mixture of mono- and di-alkylated products? A1: The causality lies in the inherent nucleophilicity of the product. Once the primary amine is alkylated, the resulting secondary amine benefits from the electron-donating effect of the new alkyl group, making it kinetically competitive with the primary amine (). Furthermore, 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is an exceptionally "hot" electrophile. If the local concentration of the benzyl bromide is high, the secondary amine will immediately react again. To prevent this, you must manipulate the kinetics using continuous flow or syringe pump addition to maintain a near-zero local concentration of the electrophile ()[4].

Q2: How does base selection influence the selectivity of the alkylation? A2: Base selection is the most critical variable. Using strong, highly soluble bases (like TEA or DIPEA) fully deprotonates the intermediate secondary amine salt, activating it for a second alkylation. Instead, utilizing the Cesium Effect via catalytic or stoichiometric Cesium Carbonate ( Cs2​CO3​ ) or Cesium Hydroxide ( CsOH ) drastically improves mono-selectivity ()[5]. The large ionic radius of the Cs+ ion forms a sterically hindered coordinate complex with the secondary amine, physically blocking the approach of a second bulky 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide molecule ()[6].

Q3: Can I use the inherent pKa differences of the amines to my advantage? A3: Yes, through a competitive deprotonation/protonation strategy ,[7]. Because the secondary amine product is more basic than the primary amine starting material, you can conduct the reaction using the primary amine hydrobromide salt and a carefully selected weak base. As the secondary amine forms, it immediately scavenges the available protons, converting into an unreactive, protonated secondary ammonium salt. The primary amine remains deprotonated and active, effectively shutting down over-alkylation.

Quantitative Data: Impact of Reaction Conditions on Selectivity

The following table summarizes how different variables impact the Mono:Di alkylation ratio when reacting primary amines with electron-deficient benzyl bromides.

Reaction Condition	Base	Solvent	Addition Method	Temp	Typical Mono:Di Ratio
Standard Batch	K2​CO3​	DMF	All-at-once	60 °C	40:60
Low Temp Batch	K2​CO3​	DMF	All-at-once	0 °C	60:40
Cesium Effect[5]	Cs2​CO3​	DMF	All-at-once	25 °C	85:15
Protonation Strategy[7]	None (Amine HBr)	MeCN	All-at-once	25 °C	90:10
Optimized Protocol	Cs2​CO3​	MeCN	Syringe Pump (4h)	0 °C	>95:5

Experimental Protocol: Self-Validating Mono-Alkylation

This protocol integrates stoichiometric control, the cesium effect, and thermal regulation to ensure selective mono-alkylation.

Step 1: Reagent Preparation & System Purging Flame-dry a 50 mL two-neck round-bottom flask. Add the primary amine (1.5 equivalents) and anhydrous Cs2​CO3​ (1.5 equivalents)[5]. Purge the system with Argon for 10 minutes to prevent oxidative side reactions. Causality: Excess primary amine statistically favors mono-alkylation, while Argon ensures the electron-rich amine doesn't degrade.

Step 2: Solvent Addition & Thermal Control Inject 15 mL of anhydrous Acetonitrile (MeCN) and cool the suspension to 0 °C using an ice bath. Causality: MeCN is polar enough to dissolve the reagents but less coordinating than DMF, allowing the Cs+ complexation to remain tight. The 0 °C temperature thermodynamically suppresses the activation energy required for the second alkylation ()[8].

Step 3: Syringe Pump Addition (The Critical Control Point) Dissolve 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (1.0 equivalent, limiting reagent)[1] in 10 mL of anhydrous MeCN. Load this into a syringe pump and add dropwise to the reaction mixture at a rate of 2.5 mL/hour (total time ~4 hours)[3]. Causality: This maintains an infinitesimally low concentration of the electrophile, ensuring it reacts exclusively with the more abundant primary amine rather than the newly formed secondary amine[4].

Step 4: Self-Validation via LC-MS At the 2-hour and 4-hour marks, extract a 10 µL aliquot, dilute in MeOH, and run LC-MS. Validation Checkpoint: You should observe the [M+H]+ of the mono-alkylated mass. If the di-alkylated mass exceeds 5% relative abundance, immediately lower the temperature to -10 °C and reduce the syringe pump addition rate.

Step 5: Workup and Isolation Once addition is complete and LC-MS confirms consumption of the benzyl bromide, quench the reaction with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate (3 x 20 mL). Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography (Hexanes/EtOAc gradient) to isolate the pure secondary amine[2].

Mechanistic & Workflow Visualizations

Reaction pathway of amine alkylation highlighting critical control points.

Step-by-step experimental workflow for selective mono-alkylation.

References

• Bhattacharyya, S., et al. "Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy." RSC Advances (2014). URL:[Link]

• Salvatore, R. N., et al. "Efficient synthesis of secondary amines by selective alkylation of primary amines." US Patent 6,423,871 (2002).

• ACS GCI Pharmaceutical Roundtable. "Avoiding Over-alkylation." Reagent Guides. URL:[Link]

• Chiappe, C., & Pieraccini, D. "Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity." Green Chemistry (2003). URL:[Link]

• Kim, H., et al. "Synthesis of Secondary Amines via Self-Limiting Alkylation." Organic Letters (2014). URL:[Link]

Sources

• 1. CAS 1823323-67-6 | 1800-F-00 | MDL MFCD28103368 | 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide | SynQuest Laboratories [synquestlabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Failed Grignard Reactions

Welcome to the technical support center for Grignard reactions. This guide is designed for researchers, scientists, and professionals in drug development who utilize organomagnesium halides (Grignard reagents) in their synthetic workflows. The formation and reactivity of Grignard reagents are notoriously sensitive to experimental conditions, and this resource provides in-depth, field-proven insights to help you navigate and troubleshoot common challenges.

FAQs: Quick Navigation

• Initiation Failures:

• Low Yields & Side Reactions:

• Reagent Quantification:

Troubleshooting Guides in Detail

Q1: My Grignard reaction won't start. What are the most common reasons?

A1: Failure of a Grignard reaction to initiate is one of the most frequent issues encountered in the lab. The underlying cause is almost always related to two critical factors: the presence of proton sources (especially water) or an inactive magnesium surface.

• Causality of Failure: Grignard reagents are potent nucleophiles and extremely strong bases. They will react preferentially and rapidly with any acidic protons present in the reaction medium, a process often referred to as "quenching." Water is a common and potent quenching agent, converting the organomagnesium halide into an inert alkane. Furthermore, magnesium metal is typically coated with a passivating layer of magnesium oxide (MgO), which acts as a physical barrier, preventing the organic halide from reacting with the fresh magnesium surface beneath.

• Troubleshooting Workflow:

• Core Recommendations:

  • Ensure Rigorously Anhydrous Conditions: All glassware must be scrupulously dried, either by flame-drying under an inert atmosphere or by oven-drying at a minimum of 120°C for several hours and cooling under nitrogen or argon. Solvents must be of anhydrous grade, and it is best practice to use a freshly opened bottle or to distill the solvent over a suitable drying agent.

  • Activate the Magnesium: The passivating MgO layer must be disrupted to expose the reactive metal surface. This is a critical step for successful initiation.

Q2: How do I properly activate the magnesium turnings?

A2: Magnesium activation is crucial for a successful Grignard reaction. There are several effective methods, which can be used alone or in combination.

• Mechanical Activation:

  • Crushing: Carefully crush the magnesium turnings in the reaction flask using a dry glass stirring rod. This physically breaks the oxide layer, exposing fresh magnesium.

  • Vigorous Stirring: In some cases, rapid stirring of the magnesium turnings under an inert atmosphere before solvent addition can be sufficient.

• Chemical Activation:

  • Iodine (I₂): Add a single, small crystal of iodine to the flask containing the magnesium turnings. Gently warm the flask until purple iodine vapors are observed. The iodine reacts with the magnesium surface to form magnesium iodide, which helps to etch away the oxide layer. The disappearance of the iodine's color is an indicator of successful activation.

  • 1,2-Dibromoethane (DBE): Add a few drops of 1,2-dibromoethane to the magnesium suspension. The reaction between DBE and magnesium produces ethylene gas and magnesium bromide. The observation of bubbling (ethylene evolution) provides a clear visual confirmation that the magnesium is active and the reaction has started.

Activation Method	Principle	Observation of Success
Crushing	Physical disruption of MgO layer	Visual exposure of fresh metal surface
Iodine (I₂) Crystal	Chemical etching of MgO layer	Disappearance of purple/brown iodine color
1,2-Dibromoethane	Chemical reaction with Mg	Evolution of ethylene gas (bubbling)

Q3: My yield is significantly lower than expected. What are the potential causes?

A3: Low yields in Grignard reactions can stem from several factors, ranging from inaccurate quantification of the reagent to competing side reactions.

• Inaccurate Reagent Concentration: The most common and often overlooked cause of low yield is an incorrect estimation of the Grignard reagent's molarity. Not all of the initial alkyl halide and magnesium will necessarily convert to the active reagent. Using a theoretical concentration for stoichiometric calculations can lead to the addition of insufficient Grignard reagent to the electrophile.

  • Solution: Always titrate a small aliquot of your freshly prepared Grignard reagent before use to determine its exact concentration.

• Side Reactions: Several side reactions can consume either the Grignard reagent or the starting materials, thus lowering the yield of the desired product.

• Suboptimal Reaction Conditions: Factors like temperature and the rate of addition can significantly influence the reaction outcome.

  • Solution: For reactions with sensitive substrates, consider inverse addition (adding the electrophile to the Grignard reagent) or performing the reaction at lower temperatures to minimize side reactions.

Q4: I'm observing unexpected byproducts. What are the common side reactions?

A4: The high reactivity of Grignard reagents makes them susceptible to several side reactions, particularly when reacting with carbonyl compounds.

• Wurtz Coupling: The Grignard reagent can react with the starting organic halide to form a homocoupled product (R-R). This is especially prevalent with more reactive halides like benzylic or allylic halides.

  • Mitigation: Employ slow, dropwise addition of the organic halide during the Grignard formation to maintain a low concentration and reduce the likelihood of this bimolecular reaction.

• Enolization: If the carbonyl substrate has acidic α-protons, the strongly basic Grignard reagent can act as a base, deprotonating the α-carbon to form an enolate. Upon aqueous workup, this regenerates the starting ketone, leading to a lower product yield. This is more common with sterically hindered ketones or bulky Grignard reagents.

  • Mitigation: Perform the reaction at low temperatures. The use of cerium(III) chloride (Luche reduction conditions) can also suppress enolization by increasing the nucleophilicity of the organometallic species.

• Reduction: If the Grignard reagent possesses a β-hydrogen, it can reduce the carbonyl compound to an alcohol via a six-membered cyclic transition state (a Meerwein-Ponndorf-Verley-type reduction). This results in a secondary alcohol byproduct instead of the expected tertiary alcohol.

  • Mitigation: Use a Grignard reagent without β-hydrogens if possible, or perform the reaction at lower temperatures.

Caption: Competing reaction pathways in Grignard additions to ketones.

Q5: How can I accurately determine the concentration of my Grignard reagent?

A5: Accurate quantification through titration is essential for reproducible results and high yields. Several methods are available, with colorimetric titration being one of the simplest and most common.

This method is advantageous because its accuracy is not affected by common hydrolysis byproducts like magnesium alkoxides or hydroxides.

• Principle: A small amount of 1,10-phenanthroline is used as an indicator. It forms a colored complex with the Grignard reagent. This complex is then titrated with a standard solution of a secondary alcohol (e.g., sec-butanol) until the color disappears, signaling the endpoint.

• Materials:

  • Freshly prepared Grignard reagent solution

  • Anhydrous THF

  • 1,10-phenanthroline (indicator)

  • A standardized solution of sec-butanol in anhydrous xylene (e.g., 1.0 M)

  • Flame-dried glassware, syringes, and needles

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Under an inert atmosphere, add a small crystal of 1,10-phenanthroline to a flame-dried flask equipped with a magnetic stir bar.

  • Add 1-2 mL of anhydrous THF to dissolve the indicator.

  • Using a gas-tight syringe, carefully add a precise volume (e.g., 1.00 mL) of your Grignard reagent solution to the flask. The solution should turn a deep red or violet color.

  • Titrate this solution by adding the standardized sec-butanol solution dropwise from a burette or syringe with vigorous stirring.

  • The endpoint is reached when the vibrant color disappears, and the solution becomes colorless or pale yellow.

  • Record the volume of the sec-butanol solution added.

  • Calculate the molarity (M) of the Grignard reagent using the formula: MGrignard = (Msec-butanol × Vsec-butanol) / VGrignard

Titration Method	Principle	Endpoint Detection	Advantages
Colorimetric	Acid-base reaction with a color indicator	Visual color change	Simple, rapid, minimal specialized equipment
Iodometric	Redox reaction with iodine	Disappearance of iodine's brown color	Sharp, easily observable endpoint
Potentiometric	Potentiometric monitoring of an acid-base reaction	Inflection point of the titration curve	High precision, suitable for automated systems

References

• 5.2: Practical Considerations, Procedural Changes, Safety Tips . (2020). Chemistry LibreTexts. [Link]

• List three techniques used to initiate a Grignard reaction that fails to start spontaneously . Study.com. [Link]

• 19. The Grignard Reaction . University of Colorado Boulder. [Link]

• **

purification challenges of trifluoromethylated compounds

Technical Support Center: Purification of Trifluoromethylated Compounds

Welcome to the Application Scientist Support Portal. This guide addresses the unique physicochemical challenges encountered when isolating and purifying trifluoromethylated (-CF3) small molecules and pharmaceutical intermediates. Designed for researchers and drug development professionals, these self-validating protocols ensure high-purity recovery while mitigating common experimental pitfalls.

Issue 1: Persistent Co-elution with Non-Fluorinated or Methylated Analogs

• Symptom: During reverse-phase high-performance liquid chromatography (RP-HPLC), the -CF3 target compound co-elutes with its unreacted precursor or a -CH3 analog.

• Mechanistic Causality: The trifluoromethyl group significantly enhances the lipophilicity of the molecule, altering intermolecular interactions and chromatographic behavior compared to non-fluorinated analogs 1[1]. On standard alkyl-bonded stationary phases (like C18), the hydrophobic retention mechanism cannot sufficiently distinguish between the steric bulk of a -CF3 group and that of a -CH3 or -Cl group.

• Resolution: Transition from a standard C18 column to a specialized fluorinated stationary phase (e.g., Pentafluorophenyl, PFP). These columns provide enhanced selectivity for fluorinated molecules via orthogonal retention mechanisms, including dipole-dipole interactions, π−π stacking, and specific fluorine-fluorine interactions 1[1].

Issue 2: Poor Recovery in Fluorous Solid-Phase Extraction (F-SPE)

• Symptom: The target -CF3 compound is lost in the initial wash step or fails to elute completely during F-SPE.

• Mechanistic Causality: F-SPE relies on noncovalent interactions between the fluorous stationary phase and the target. "Light fluorous" molecules (bearing only one or two -CF3 groups) have lower partition coefficients and can prematurely elute if the wash solvent is too fluorophilic 2[2].

• Resolution: Use a strictly fluorophobic solvent (e.g., 80:20 Methanol/Water) to wash away non-fluorous impurities, followed by a fluorophilic solvent (100% Methanol, THF, or Acetone) to recover the -CF3 compound 2[2].

Issue 3: Product Loss During Solvent Evaporation

• Symptom: Yields are inexplicably low after concentrating the purified fractions under reduced pressure.

• Mechanistic Causality: The low polarizability of fluorine atoms reduces intermolecular van der Waals forces, making low-molecular-weight trifluoromethylated compounds (e.g., trifluoromethanamine derivatives) highly volatile 3[3].

• Resolution: Evaporate solvents at ambient temperature (do not exceed 25°C) and avoid high vacuum (< 50 mbar). Convert volatile basic -CF3 amines to their hydrochloride salts before concentration 3[3].

Experimental Workflows & Methodologies

The following diagram illustrates the self-validating workflow for isolating a trifluoromethylated target from a complex crude mixture using orthogonal purification techniques.

Orthogonal purification workflow combining F-SPE and PFP-HPLC for trifluoromethylated compounds.

Protocol A: Fluorous Solid-Phase Extraction (F-SPE) of Light Fluorous Compounds

This protocol is optimized for molecules containing 1-2 trifluoromethyl groups (light fluorous compounds) 2[2].

• Cartridge Conditioning: Mount a FluoroFlash silica gel cartridge on a vacuum manifold. Condition the stationary phase by passing 2 column volumes (CV) of 100% Methanol, followed by 2 CV of 80:20 Methanol/Water.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of DMF or 80:20 Methanol/Water. Load the solution onto the cartridge. Critical Parameter: Do not exceed a 5% w/w loading capacity relative to the silica mass to prevent breakthrough 2[2].

• Fluorophobic Wash (Impurity Removal): Elute the cartridge with 3 CV of 80:20 Methanol/Water. Collect this fraction; it contains the non-fluorous organic impurities 4[4].

• Fluorophilic Elution (Product Recovery): Elute the cartridge with 3 CV of 100% Methanol (or THF for highly lipophilic targets). Collect this fraction, which contains the enriched -CF3 compound 4[4].

• Verification: Analyze both fractions via 19 F NMR to confirm complete elution of the fluorinated target in the second fraction.

Protocol B: RP-HPLC Polishing of CF3-Pharmaceutical Intermediates

A validated stability-indicating method for separating -CF3 compounds from des-fluoro degradants 5[5].

• System Preparation: Equip the HPLC system with a Pentafluorophenyl (PFP) or dedicated fluorinated C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Preparation:

  • Solvent A: 58 mM Acetate buffer in LC-MS grade water (pH adjusted to 4.5) [[6]](6].

  • Solvent B: 100% HPLC-grade Methanol.

  • Filter both solvents through a 0.45 µm membrane and degas via ultrasonication for 15 minutes.

• Isocratic Elution: Set the pump to deliver an isocratic flow of 30:70 (Solvent A : Solvent B) at a flow rate of 1.0 mL/min.

• Detection: Monitor the eluent using a UV detector at 254 nm (or the specific λmax​ of your compound).

• Injection: Inject 10-50 µL of the F-SPE purified sample (diluted in mobile phase).

Quantitative Data: Chromatographic Behavior

The following table summarizes the expected chromatographic shifts and retention parameters when transitioning from non-fluorinated to trifluoromethylated analogs, demonstrating the necessity of specialized stationary phases 6[6], 5[5].

Compound Class	Functional Group	Column Type	Mobile Phase (Isocratic)	Approx. Retention Time ( tR​ )	Selectivity Factor ( α ) vs. Precursor
Phenol	-CH3 (Precursor)	Standard C18	30:70 Water:MeOH	1.4 min	N/A
Phenol	-CF3 (Target)	Standard C18	30:70 Water:MeOH	1.9 min	1.35
Aniline Derivative	-CH3 (Precursor)	PFP (Fluorinated)	50:50 Buffer:MeCN	2.1 min	N/A
Aniline Derivative	-CF3 (Target)	PFP (Fluorinated)	50:50 Buffer:MeCN	3.2 min	1.52

Note: The enhanced selectivity factor ( α>1.5 ) on the PFP column ensures baseline resolution ( Rs​>2.0 ) between the -CF3 target and its non-fluorinated precursor.

Frequently Asked Questions (FAQs)

Q: Why does my trifluoromethylated compound streak heavily on normal-phase silica TLC? A: The strong electron-withdrawing nature of the -CF3 group can increase the acidity of neighboring protons (e.g., in amines or phenols), leading to secondary interactions with the acidic silanol groups on standard silica gel. Solution: Add 1-2% Triethylamine (TEA) or Acetic Acid to your TLC developing solvent to suppress ionization, or switch to alumina plates.

Q: I am performing a Cu-mediated trifluoromethylation using Langlois' reagent (NaSO 2​ CF 3​ ) and TBHP. How do I remove the copper salts and unreacted reagent before chromatography? A: The Cu-mediated trifluoromethylation protocol is highly robust, but copper salts can ruin HPLC and F-SPE columns 7[7]. Before chromatography, perform a liquid-liquid extraction. Quench the reaction with saturated aqueous NH 4​ Cl to complex the copper (forming a soluble blue Cu-amine complex), and extract the -CF3 product into ethyl acetate. Wash the organic layer with brine, dry over Na 2​ SO 4​ , and then proceed to F-SPE or silica chromatography.

Q: My -CF3 compound lacks a strong UV chromophore. How can I track it during HPLC purification? A: If UV detection is inadequate, utilize Liquid Chromatography-Mass Spectrometry (LC-MS) or collect fractions blindly and analyze them via 19 F NMR. 19 F NMR is highly sensitive, has no background interference from standard solvents, and provides distinct chemical shifts (typically between -60 and -80 ppm for -CF3 groups) without the need for complex derivatization [](].

References

• [1] Application Notes and Protocols for the Purification of Fluorinated Pyrazinone Compounds. Benchchem. 1

• [6] Analytical method for TFM [3-(trifluoromethyl)-4-nitrophenol] in freshwater and ecotoxicology media Reports. US EPA. 6

• [5] Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. PMC. 5

• [4] Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides. PMC. 4

• [7] Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP). PMC. 7

• [2] Fluorous Linker-Facilitated Chemical Synthesis. ACS Publications. 2

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. ACS Publications.

• [3] An In-depth Technical Guide to Trifluoromethanamine: Properties, Synthesis, and Applications. Benchchem.3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of Reactions with 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Welcome to the technical support resource for 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide. This guide is designed for researchers, chemists, and process development professionals who are transitioning reactions involving this highly reactive intermediate from bench-scale to larger, pilot, or manufacturing scales. My objective is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you anticipate and overcome common scale-up challenges. This is not a simple list of steps; it is a self-validating system of logic to ensure your scale-up is successful, safe, and reproducible.

Core Properties & Safety Profile

Before any reaction, a deep understanding of your starting material is paramount. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is a potent electrophile, designed for introducing the 3,4-dichloro-5-(trifluoromethyl)benzyl moiety. Its reactivity is a double-edged sword, offering high yields when controlled, but posing significant risks if mishandled.

Table 1: Physicochemical and Safety Data

Property	Value	Source & Notes
CAS Number	1823323-67-6	[1]
Molecular Formula	C₈H₄BrCl₂F₃	[2]
Molecular Weight	311.92 g/mol	Calculated
Appearance	Typically a solid or oil	Varies by purity
Primary Hazards	Corrosive, Lachrymator, Causes severe skin burns and eye damage.	[2][3][4]
Incompatible Materials	Strong bases, strong oxidizing agents, alcohols, amines, moisture.	[5][6]

Fundamental Safety Precaution: Due to its corrosive and lachrymatory nature, all handling must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical safety goggles with a face shield.[7][8] Ensure an eyewash station and safety shower are immediately accessible.[7]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reactivity of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide?

This compound is a benzylic halide, making it highly susceptible to nucleophilic substitution reactions. The rate and mechanism (Sₙ1 vs. Sₙ2) are dictated by the nucleophile, solvent, and temperature. The benzylic position can stabilize a carbocation through resonance with the aromatic ring, making an Sₙ1 pathway possible, especially with weak nucleophiles in polar protic solvents.[9][10] However, as a primary benzylic bromide, it will readily undergo Sₙ2 reactions with good nucleophiles, a pathway that is often faster and more stereospecific.

Q2: How do the dichloro and trifluoromethyl substituents influence reactivity?

The two chlorine atoms and the trifluoromethyl (-CF₃) group are strongly electron-withdrawing. This has two major effects:

• Increased Electrophilicity: They pull electron density away from the aromatic ring and, by extension, from the benzylic carbon. This makes the carbon atom highly electrophilic and more susceptible to nucleophilic attack, accelerating both Sₙ1 and Sₙ2 reactions.

• Aromatic Ring Deactivation: The aromatic ring itself is heavily deactivated, making electrophilic aromatic substitution (e.g., Friedel-Crafts side reactions) highly unlikely. This is a significant advantage, as it prevents the benzyl bromide from reacting with itself or the solvent under certain conditions.

Q3: What are the optimal storage conditions to ensure reagent stability?

This reagent is sensitive to moisture and light. Hydrolysis to the corresponding benzyl alcohol is a common degradation pathway. It should be stored in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), in a cool, dark, and dry place.[5][6] For long-term storage, refrigeration is recommended.

Q4: Which solvents are recommended for scaling up reactions?

Solvent choice is critical for controlling reactivity and ensuring safety.

• Recommended: Aprotic polar solvents such as Acetonitrile (MeCN), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) are often used as they effectively solvate the reactants but do not participate in the reaction. Ethereal solvents like Tetrahydrofuran (THF) or 2-Methyl-THF can also be suitable.

• Use with Caution: Chlorinated solvents like Dichloromethane (DCM) are viable but may pose environmental and safety concerns on a large scale.[11]

• Avoid: Protic solvents like water, methanol, or ethanol should be avoided unless they are the intended nucleophile, as they can lead to competitive solvolysis reactions.[5]

Troubleshooting Guide

Scaling up chemical reactions often magnifies minor issues observed at the bench. This section addresses the most common problems encountered with this reagent.

Issue 1: Low or Inconsistent Yield

A drop in yield upon scale-up is a frequent and frustrating issue. The root cause can often be traced back to reagent quality, thermal control, or mixing.

• Possible Cause A: Reagent Degradation or Impurity. The primary impurity in the starting material is often the corresponding benzyl alcohol from hydrolysis. This impurity is non-reactive and effectively lowers the molar equivalence of your electrophile.

  • Validation: Check the purity of the benzyl bromide via ¹H NMR or GC-MS before use. A key sign of degradation is a peak corresponding to the benzylic alcohol's -CH₂OH group.

  • Mitigation: Use freshly acquired reagent or purify older stock if necessary. Ensure all solvents and reagents are rigorously dried before addition.

• Possible Cause B: Poor Temperature Control. Nucleophilic substitutions are often exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. An uncontrolled temperature rise can accelerate side reactions or cause reagent decomposition.

  • Validation: Monitor the internal reaction temperature using a calibrated probe, not just the jacket temperature.

  • Mitigation: Employ a semi-batch approach where the benzyl bromide is added slowly to the nucleophile solution, allowing the cooling system to manage the heat output.

• Possible Cause C: Inefficient Mixing. In a large reactor, achieving homogeneity is challenging. Pockets of high concentration can lead to localized exotherms or the formation of di-alkylation byproducts.

  • Validation: Use a properly sized and shaped agitator. Consider computational fluid dynamics (CFD) modeling for very large reactors.

  • Mitigation: Ensure the stirring rate is sufficient to create a vortex and maintain a uniform mixture. For heterogeneous reactions (e.g., with a solid base like K₂CO₃), ensure the solids are well-suspended.

Sources

• 1. bldpharm.com [bldpharm.com]
• 2. 4-Chloro-3-(trifluoromethyl)benzyl bromide | C8H5BrClF3 | CID 2778114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. canbipharm.com [canbipharm.com]
• 9. spcmc.ac.in [spcmc.ac.in]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 3,4-Dichloro-5-(trifluoromethyl)benzyl Bromide Derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of synthetic intermediates is a cornerstone of successful research and development. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide and its derivatives are important building blocks in medicinal chemistry and materials science, owing to the unique physicochemical properties imparted by the trifluoromethyl and dichloro substitutions. Ensuring the structural integrity and purity of these compounds is critical for reaction efficiency, impurity profiling, and the ultimate quality and safety of the final product.

This guide provides an in-depth comparison of the primary analytical methods for characterizing these complex molecules. As a senior application scientist, this document moves beyond simple protocols to explain the causality behind experimental choices, ensuring that each method serves as a self-validating system for generating reliable and reproducible data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for the unambiguous structural determination of organic molecules. For trifluoromethylated and halogenated compounds, multi-nuclear NMR experiments (¹H, ¹³C, and ¹⁹F) provide a comprehensive picture of the molecular framework.[1]

Expertise & Experience in NMR Analysis

The electronic environment created by two chlorine atoms and a strong electron-withdrawing trifluoromethyl group on the aromatic ring results in a distinctive downfield shift for the remaining aromatic protons. The benzylic protons of the -CH₂Br group will appear as a singlet, and its chemical shift is also influenced by the substituents on the ring.

¹⁹F NMR is particularly crucial for this class of compounds. It provides a direct and sensitive method to confirm the presence and purity of the trifluoromethyl group.[2] Quantitative ¹⁹F NMR (qNMR) can be employed for absolute purity determination using a fluorinated internal standard, a method that is often more accurate than traditional chromatographic purity assessments.[2]

Experimental Protocol: ¹H, ¹³C, and ¹⁹F NMR

• Instrumentation : A high-resolution NMR spectrometer (e.g., 400 or 500 MHz) equipped with a multinuclear probe.

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of the 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide derivative.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[3] CDCl₃ is often preferred for its volatility, but DMSO-d₆ can be used for less soluble compounds.

  • For quantitative ¹⁹F NMR, add a known amount of a suitable internal standard (e.g., trifluorotoluene).[2]

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum with a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

  • ¹³C NMR : Acquire the spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) is required. DEPT spectra can be used to differentiate between CH, CH₂, and CH₃ groups.[3]

  • ¹⁹F NMR : Acquire the proton-decoupled spectrum. ¹⁹F NMR is highly sensitive, so fewer scans are typically needed.[4]

• Data Processing and Interpretation :

  • Process the spectra using appropriate software (e.g., applying Fourier transform, phase correction, and baseline correction).

  • Reference the spectra using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).[3]

  • Integrate the signals and analyze the chemical shifts (δ), coupling constants (J), and multiplicities to elucidate the structure. The ¹³C signal of the CF₃ group will appear as a quartet due to ¹J(C,F) coupling.[3]

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is an essential tool for determining the molecular weight of a compound and gaining structural insights through its fragmentation pattern. For halogenated compounds, MS is particularly informative due to the characteristic isotopic patterns of chlorine and bromine.

Expertise & Experience in MS Analysis

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide derivatives will exhibit a distinctive molecular ion (M⁺) cluster. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. The combination of two chlorine atoms and one bromine atom will create a complex and highly characteristic isotopic pattern for the molecular ion peak, which serves as a powerful confirmation of the elemental composition.

The most common fragmentation pathway for benzyl bromides is the loss of the bromine radical to form a stable benzyl cation.[5][6] In this case, the resulting 3,4-dichloro-5-(trifluoromethyl)benzyl cation would be the base peak in the spectrum. Further fragmentation of this cation can also provide structural information.

Experimental Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for volatile and thermally stable compounds like benzyl bromide derivatives.[2]

• Instrumentation : A Gas Chromatograph coupled to a Mass Spectrometer (e.g., a quadrupole or time-of-flight analyzer) with an electron ionization (EI) source.

• Sample Preparation :

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.[7]

• Chromatographic Conditions :

  • Column : A non-polar capillary column, such as an HP-5 (5% phenyl-methylpolysiloxane), is typically used (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[7]

  • Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature : Typically 250 °C.

  • Oven Temperature Program : A temperature gradient is used to ensure good separation, for example, starting at 50 °C, holding for 2 minutes, then ramping to 280 °C at 10 °C/min.

• Mass Spectrometer Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from m/z 40 to 500 to cover the expected molecular ion and fragment ions.

• Data Interpretation :

  • Identify the peak corresponding to the target compound in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak, identifying the molecular ion cluster and key fragment ions. Compare the observed isotopic pattern with the theoretical pattern for a C₈H₃Cl₂BrF₃ structure.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

HPLC is a robust and versatile technique for separating, identifying, and quantifying components in a mixture. It is the most common method for routine purity testing in pharmaceutical and chemical development.[7]

Expertise & Experience in HPLC Method Development

For halogenated aromatic compounds like 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, a reversed-phase HPLC method is the logical choice.[7] A C18 column provides good retention and separation based on hydrophobicity. The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile or methanol. Using a gradient elution (i.e., changing the mobile phase composition over time) allows for the effective separation of impurities with a wide range of polarities. Adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase can improve peak shape by suppressing the ionization of silanol groups on the stationary phase.[7][8]

Benzyl halides can be challenging to detect at trace levels. For applications requiring high sensitivity, such as detecting residual starting material in a drug substance, derivatization can be employed. Reacting the benzyl bromide with a chromophoric or fluorophoric agent can significantly enhance detection by shifting the analysis to a wavelength with less matrix interference.[9][10]

Experimental Protocol: Reversed-Phase HPLC-UV

• Instrumentation : An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions :

  • Column : C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

  • Mobile Phase : A gradient of acetonitrile (A) and water (B), both containing 0.1% TFA.[7]

  • Gradient Program : A typical gradient might be: 0-5 min, 50% A; 5-25 min, linear gradient to 95% A; 25-30 min, hold at 95% A; 30.1-35 min, return to 50% A and equilibrate.[7]

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30 °C.

  • Detection Wavelength : Monitor at multiple wavelengths, such as 220 nm and 254 nm, to detect a wide range of aromatic compounds.[7]

• Sample Preparation :

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection to protect the column from particulate matter.[7]

• Data Analysis :

  • The purity of the sample is typically reported as the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Ancillary Spectroscopic and Analytical Methods

While NMR, MS, and HPLC form the core of the analytical workflow, other techniques provide valuable complementary information.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 3,4-dichloro-5-(trifluoromethyl)benzyl bromide derivatives, the FTIR spectrum will be characterized by:

• C-F Stretching : Strong and complex absorptions in the 1350-1100 cm⁻¹ region, characteristic of the CF₃ group.[1][11]

• Aromatic C=C Stretching : Bands in the 1600-1450 cm⁻¹ region.

• C-Cl Stretching : Absorptions in the 800-600 cm⁻¹ region.

• C-Br Stretching : Absorptions typically below 600 cm⁻¹.

• Aromatic C-H Stretching : Bands just above 3000 cm⁻¹.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen (CHN) in a pure sample. For organofluorine compounds, this analysis is challenging because fluorine is highly reactive and can form volatile and corrosive products during combustion, interfering with standard CHN analyzers.[12] Specialized methods and instrumentation are required, often involving the use of specific reagents in the combustion tube to trap fluorine.[12][13] When performed correctly, it provides a fundamental check on the empirical formula of a newly synthesized compound.

Comparative Summary of Analytical Methods

Parameter	HPLC-UV	GC-MS	NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	FTIR Spectroscopy	Elemental Analysis
Principle	Separation based on polarity, detection by UV absorbance.[2]	Separation based on volatility, detection by mass fragmentation.[2]	Nuclear spin transitions in a magnetic field.	Vibrational transitions of functional groups.	Combustion and detection of elemental composition.
Primary Use	Routine purity testing and quantification.[2]	Identification and quantification of volatile impurities.[2]	Unambiguous structure elucidation and absolute purity determination (qNMR).[2]	Functional group identification.	Confirmation of empirical formula.
Sensitivity	Moderate (ng range)	High (pg range)	Low (mg range), but ¹⁹F is very sensitive	Low (µg-mg range)	Low (mg range)
Structural Info	Limited (retention time)	High (fragmentation pattern)	Definitive (chemical shifts, couplings)	Moderate (functional groups)	None (elemental ratios)
Sample Prep	Dissolution and filtration.[7]	Dilution in a volatile solvent.[7]	Dissolution in a deuterated solvent.[3]	Minimal (can be run neat or as a KBr pellet).[1]	Precise weighing of pure sample.

Visualizing the Analytical Workflow

A comprehensive characterization of a 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide derivative involves a logical sequence of these analytical techniques.

Caption: General workflow for the characterization and purity assessment.

Caption: Step-by-step workflow for sample preparation and analysis by HPLC.

Conclusion

The robust characterization of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide derivatives requires a multi-technique approach. While HPLC serves as the primary tool for routine purity assessment, its data should be contextualized and confirmed by the definitive structural information provided by NMR and the molecular weight and fragmentation data from mass spectrometry. Ancillary techniques like FTIR and elemental analysis provide further corroborating evidence to build a complete and reliable analytical data package. This integrated approach ensures the quality and consistency of these critical chemical building blocks, underpinning the success of subsequent research and development efforts.

References

• Ji, S., Gao, H., Xia, X., & Zheng, F. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances.
• MDPI. (2021). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI.
• BenchChem. Spectroscopic analysis of ortho-, meta-, and para-trifluoromethylphenols. BenchChem.
• BenchChem. Purity Analysis of 2-Benzyloxy-5-bromobenzylbromide: A Comparative Guide to HPLC and GC Methodologies. BenchChem.
• Ji, S., Gao, H., Xia, X., & Zheng, F. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances.
• Beilstein Journals.
• SIELC Technologies. (2018). Separation of 2-Bromobenzyl bromide on Newcrom R1 HPLC column. SIELC Technologies.
• Mary, Y. S., & Balachandran, V. (2014). FT-IR, FT-Raman and DFT quantum chemical study on the molecular conformation, vibrational and electronic transitions of 1-(m-(trifluoromethyl)phenyl)piperazine. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy.
• The Royal Society of Chemistry. Electronic Supplementary Information (ESI) for. The Royal Society of Chemistry.
• Field, F. H. (1977). Structural and energetics effects in the chemical ionization of halogen-substituted benzenes and toluenes. Journal of the American Chemical Society.
• MDPI. (2023). Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl). MDPI.
• ChemicalBook. 3-(Trifluoromethyl)benzyl alcohol(349-75-7) 1H NMR spectrum. ChemicalBook.
• ResearchGate. (2019). Typical HPLC chromatograms of benzyl chloride (1), benzyl bromide (2),...
• SlideShare. (2014). Mass spectroscopy...........bromomethyl benzene (benzyl bromide). SlideShare.
• Thermo Fisher Scientific. CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer. Thermo Fisher Scientific.
• ProQuest. (1991).
• PubChem. Benzyl Bromide | C7H7Br | CID 7498. PubChem.
• BenchChem. Purity Assessment of 2-(Trifluoromethyl)benzyl bromide: A Comparative Guide to Analytical Techniques. BenchChem.

• Jaggi, N., & Vij, S. (2006). Fourier Transform Infrared (FTIR) Spectroscopy. ResearchGate. [Link]

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• 8. Separation of 2-Bromobenzyl bromide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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Comparative Reactivity Guide: 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide vs. Standard Benzyl Bromides

Introduction & Structural Significance

In the landscape of modern drug development and organic synthesis, 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS: 1823323-67-6) serves as a highly specialized electrophilic building block[1]. Valued for its ability to introduce metabolically stable and lipophilic motifs into drug candidates, its reactivity profile is fundamentally distinct from unsubstituted benzyl bromide. The presence of two chlorine atoms and a strongly electron-withdrawing trifluoromethyl (-CF₃) group drastically alters the electronic environment of the benzylic carbon, demanding tailored experimental approaches.

This guide objectively compares its reactivity against standard benzyl bromides, providing researchers with mechanistic insights and field-proven, self-validating protocols for nucleophilic substitution.

Mechanistic Causality: Sₙ1 vs. Sₙ2 Trajectories

Benzylic bromides are synthetically versatile because they can undergo nucleophilic substitution via both unimolecular (Sₙ1) and bimolecular (Sₙ2) pathways. The dominant mechanism is dictated by the electronic nature of the ring substituents:

• Sₙ1 Pathway (Carbocation Intermediate): Electron-donating groups (e.g., -OCH₃) stabilize the intermediate benzylic carbocation, accelerating Sₙ1 solvolysis. Conversely, the strongly electron-withdrawing -CF₃ group and the inductively withdrawing -Cl atoms severely destabilize the positive charge[2]. As a result, Sₙ1 pathways are virtually suppressed in 3,4-dichloro-5-(trifluoromethyl)benzyl bromide.

• Sₙ2 Pathway (Concerted Mechanism): The Sₙ2 reactivity of benzylic compounds is heavily governed by intrinsic electrostatic interactions between the reacting fragments[3]. The intense electron-withdrawing nature of the 3,4-dichloro and 5-trifluoromethyl substituents increases the partial positive charge (electrophilicity) on the benzylic carbon. This lowers the LUMO energy, facilitating rapid attack by nucleophiles (such as amines) in an Sₙ2 fashion.

Caption: Logical relationship of electron-withdrawing substituents on benzylic substitution pathways.

Comparative Reactivity Data

To contextualize the performance of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, the table below summarizes its reactivity relative to other common benzylic bromides.

Substrate	Substituent Electronic Effect	Relative Sₙ1 Reactivity (Solvolysis)	Relative Sₙ2 Reactivity (with Amines)	Primary Mechanism
4-Methoxybenzyl bromide	Strongly Donating (+M)	Very High	Moderate	Sₙ1
Benzyl bromide	Neutral	Moderate	High	Sₙ1 / Sₙ2
4-Nitrobenzyl bromide	Strongly Withdrawing (-M, -I)	Very Low	Very High	Sₙ2
3,4-Dichloro-5-(CF₃)benzyl bromide	Extremely Withdrawing (-I)	Negligible	Very High	Sₙ2 Exclusively

Data synthesis based on computational transition structure studies and kinetic solvolysis evaluations[2],[3].

Experimental Methodology: Self-Validating Sₙ2 N-Alkylation Protocol

When utilizing highly electrophilic substrates like 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, controlling the reaction environment is critical to prevent over-alkylation and degradation. The following protocol describes a highly efficient Sₙ2 N-alkylation of a secondary amine.

Causality in Experimental Design:

• Solvent (Acetonitrile): A polar aprotic solvent is chosen because it solvates the potassium cation of the base, leaving the amine nucleophile unsolvated and highly reactive, thereby accelerating the Sₙ2 rate.

• Base (K₂CO₃): A mild, insoluble inorganic base scavenges the hydrobromic acid (HBr) byproduct. This prevents the protonation of the amine nucleophile, which would otherwise halt the reaction.

• Temperature (0°C to 25°C): The extreme electrophilicity of the substrate means the reaction is highly exothermic. Starting at 0°C prevents runaway kinetics and minimizes the formation of quaternary ammonium salts (over-alkylation).

Step-by-Step Protocol:

• Preparation: Flame-dry a round-bottom flask under nitrogen. Add the secondary amine (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv) to anhydrous acetonitrile (0.2 M concentration).

• Substrate Addition: Cool the suspension to 0°C using an ice bath. Dissolve 3,4-dichloro-5-(trifluoromethyl)benzyl bromide (1.05 equiv) in a minimal amount of acetonitrile and add it dropwise over 15 minutes.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to 25°C. Stir for 2–4 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a UV lamp (254 nm). The complete disappearance of the highly UV-active benzyl bromide spot confirms reaction completion, serving as an internal validation checkpoint.

• Quenching & Workup: Dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ to remove residual salts. Extract the aqueous layer twice with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Caption: Validated experimental workflow for Sₙ2 N-alkylation using electrophilic benzyl bromides.

References

• Title: The Bromomethyl Group in Trifluoromethylated Benzenes: A Technical Guide to Reactivity and Synthetic Utility Source: Benchchem URL: 2

• Title: Correlation analysis in the reactions of benzyl bromide with N-substituted anilines Source: Indian Journal of Chemistry (NISCPR) URL:

• Title: Computational Study of Reactivity and Transition Structures in Nucleophilic Substitutions on Benzyl Bromides Source: ResearchGate URL: 3

• Title: 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide - Product Information Source: SynQuest Laboratories URL: 1

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

comparing the efficacy of different catalysts for its reactions

Title: A Comprehensive Guide to Palladium Catalysts for Suzuki-Miyaura Cross-Coupling: Efficacy, Mechanisms, and Protocols

Introduction The Suzuki-Miyaura cross-coupling (SMC) reaction is a cornerstone of modern pharmaceutical synthesis, enabling the robust formation of C–C bonds between aryl halides and organoboronic acids. However, the efficacy of this transformation is entirely dictated by the choice of the palladium catalyst[1]. As target molecules in drug discovery grow increasingly complex—often featuring sterically encumbered tetra-ortho-substituted biaryls or electron-rich heteroaryl chlorides—first-generation catalysts frequently fail[2][3]. This guide objectively compares the mechanistic advantages and experimental efficacies of four premier catalyst systems: Pd(PPh3)4, Pd(dppf)Cl2, XPhos Pd G2, and PEPPSI-IPr.

Mechanistic Causality: Why Ligand Architecture Matters To understand catalyst efficacy, one must examine the fundamental SMC catalytic cycle. The reaction proceeds via three primary steps, and specific ligand architectures are designed to overcome bottlenecks in each phase:

• Oxidative Addition: The insertion of Pd(0) into the Ar–X bond. This is typically the rate-determining step for aryl chlorides. Electron-rich ligands (like XPhos or NHCs) increase electron density on the palladium center, accelerating this insertion[1].

• Transmetalation: The transfer of the aryl group from boron to palladium. This step requires a base to activate the boronic acid (forming a reactive boronate) or to form a Pd-hydroxo intermediate[1]. Bulky substrates often stall here due to steric clashes.

• Reductive Elimination: The formation of the new C–C bond and regeneration of Pd(0). Sterically demanding ligands "push" the two aryl groups together, forcing rapid elimination and preventing catalyst deactivation[2].

Catalytic cycle of Suzuki-Miyaura cross-coupling highlighting key mechanistic bottlenecks.

Comparative Catalyst Profiles

• Pd(PPh3)4 (Tetrakis): The First-Generation Standard A classic 18-electron Pd(0) complex. While cost-effective and reliable for simple aryl iodides and bromides, it requires the dissociation of two triphenylphosphine ligands to form the catalytically active 14-electron Pd(0)L2 species[1]. It is generally ineffective for aryl chlorides and sterically hindered substrates due to poor oxidative addition rates and slow reductive elimination.

• Pd(dppf)Cl2: The Bidentate Workhorse This Pd(II) precatalyst utilizes the bidentate dppf ligand, which enforces a cis-geometry at the palladium center, thereby accelerating reductive elimination. It is highly efficacious for standard SMCs and is particularly renowned for one-pot Miyaura borylation/Suzuki sequences[4]. However, it can struggle with highly encumbered heteroaryls.

• XPhos Pd G2: The Advanced Buchwald Precatalyst Buchwald's second-generation (G2) precatalysts utilize a 2-aminobiphenyl backbone that undergoes facile base-promoted deprotonation and reductive elimination to rapidly generate a highly active, monoligated Pd(0) species at room temperature[5][6]. Paired with the bulky, electron-rich XPhos ligand, this system excels at coupling unactivated aryl chlorides and unstable heteroaryl boronic acids under mild conditions[7][8].

• PEPPSI-IPr: The NHC Powerhouse Standing for "Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation," this Pd(II) complex uses an N-heterocyclic carbene (NHC) ligand (IPr) instead of a phosphine[9]. The strong σ-donating nature of the NHC makes the Pd center exceptionally electron-rich, facilitating the oxidative addition of notoriously stubborn bonds. It is highly stable to air and moisture and is a top-tier choice for synthesizing tetra-ortho-substituted biaryls[2][10].

Quantitative Efficacy Comparison To objectively evaluate these catalysts, we compare their performance in a challenging model reaction: the coupling of an unactivated aryl chloride (e.g., 2-chlorotoluene) with a sterically hindered boronic acid (e.g., 2,6-dimethylphenylboronic acid) to form a tri-ortho-substituted biaryl.

Catalyst System	Catalyst Loading	Temp (°C)	Time (h)	Yield (%)	Primary Limitation
Pd(PPh3)4	5.0 mol%	100	24	< 5%	Fails oxidative addition of Ar-Cl.
Pd(dppf)Cl2	5.0 mol%	100	24	15%	Slow reductive elimination for bulky groups.
XPhos Pd G2	1.0 mol%	80	3	94%	Requires specific base stoichiometry[7].
PEPPSI-IPr	1.0 mol%	60	2	96%	NHC ligand can complicate downstream purification.

(Data synthesized from comparative literature benchmarks for hindered aryl chloride couplings[2][3][7][10])

Experimental Protocols & Self-Validating Workflows

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. By monitoring specific reaction milestones, researchers can pinpoint exactly where a catalytic cycle fails.

Standard experimental workflow for optimizing Suzuki-Miyaura cross-coupling reactions.

Protocol A: High-Efficacy Coupling using XPhos Pd G2 (For Aryl Chlorides) Causality Note: The use of a biphasic solvent system (e.g., 1,4-Dioxane/H2O or t-BuOH/H2O) is critical. Water dissolves the inorganic base (K3PO4 or K2CO3), facilitating the formation of the reactive Pd-hydroxo or boronate species required for transmetalation[1][7].

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl chloride (1.0 equiv), the arylboronic acid (1.5 equiv), and K3PO4 (3.0 equiv).

• Catalyst Addition: Add XPhos Pd G2 (1.0 - 2.0 mol%)[6]. Validation Check: The precatalyst is an air-stable solid, but handling in a glovebox ensures maximum longevity.

• Solvent & Degassing: Add 1,4-Dioxane and H2O (typically a 4:1 or 5:1 ratio, 0.2 M concentration). Degas the mixture thoroughly using three Freeze-Pump-Thaw cycles or by sparging with inert gas (N2 or Argon) for 15 minutes. Causality Note: Oxygen rapidly oxidizes the electron-rich XPhos ligand, killing the active Pd(0) species[1].

• Reaction: Heat the mixture to 80 °C under an inert atmosphere.

• Self-Validation (Monitoring): At 1 hour, sample the organic layer for LC-MS.

  • If starting Ar-Cl remains: Oxidative addition is failing. Consider increasing temperature or switching to PEPPSI-IPr.

  • If Ar-Cl is consumed but product is low: Look for the protodeboronated side-product (Ar'-H). This indicates transmetalation is too slow. Optimize the base (switch to K2CO3 or Cs2CO3) or adjust the water ratio[10].

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO4, and purify via flash chromatography.

Protocol B: Robust One-Pot Borylation/SMC using Pd(dppf)Cl2 Causality Note: Pd(dppf)Cl2 is uniquely suited for one-pot reactions because it effectively catalyzes both the Miyaura borylation of an aryl bromide with B2pin2 and the subsequent SMC without requiring a catalyst change[4].

• Borylation Step: Combine aryl bromide (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), KOAc (3.0 equiv), and Pd(dppf)Cl2 (3.0 mol%) in anhydrous 1,4-Dioxane. Heat at 90 °C for 2-4 hours. Validation Check: KOAc is a weak base, specifically chosen because it promotes borylation but is not strong enough to trigger premature Suzuki coupling (homocoupling)[4].

• Cross-Coupling Step: Once LC-MS confirms complete conversion to the boronate ester, cool the flask to room temperature. Add the second aryl halide (1.0 equiv) and an aqueous solution of a stronger base (e.g., K2CO3, 3.0 equiv).

• Reaction: Heat back to 90 °C for an additional 4-12 hours until complete.

Conclusion While Pd(PPh3)4 and Pd(dppf)Cl2 remain valuable for standard couplings and borylation sequences, the landscape of pharmaceutical synthesis increasingly demands the reactivity of advanced precatalysts. XPhos Pd G2 offers unparalleled versatility for aryl chlorides and heteroaryls via rapid Pd(0) generation, whereas PEPPSI-IPr provides the extreme electron density required to overcome severe steric hindrance. By aligning catalyst selection with the specific mechanistic bottlenecks of the substrates, researchers can systematically achieve high-yielding cross-couplings.

References

• Pd-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Between Sulfamates and Potassium Boc-Protected Aminomethyltrifluoroborates. NIH. Available at:[Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. ResearchGate. Available at:[Link]

• Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. ResearchGate. Available at:[Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls. ACS Publications. Available at:[Link]

• Facile and economical Miyaura borylation and one-pot Suzuki–Miyaura cross-coupling reaction. ResearchGate. Available at:[Link]

• Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction. NIH. Available at:[Link]

• Design of a Versatile and Improved Precatalyst Scaffold for Palladium-Catalyzed Cross-Coupling. ACS Catalysis. Available at:[Link]

• Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Schroeder Group - Illinois. Available at:[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at:[Link]

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• 6. Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pd-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Between Sulfamates and Potassium Boc-Protected Aminomethyltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]

X-Ray Crystallography of 3,4-Dichloro-5-(trifluoromethyl)benzyl Bromide Derivatives: A Comparative Guide

As drug targets become increasingly challenging, the strategic incorporation of heavily decorated aromatic motifs is essential for locking ligands into specific protein conformations. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS 1823323-67-6)[1] has emerged as a premier building block for synthesizing high-affinity derivatives. In structural biology and X-ray crystallography, derivatives of this specific scaffold consistently outperform simpler benzyl analogs by leveraging enhanced halogen bonding and extreme conformational rigidity.

This guide objectively compares the crystallographic performance of 3,4-dichloro-5-(trifluoromethyl)benzyl derivatives against standard alternatives, providing the mechanistic rationale and self-validating experimental protocols required to successfully crystallize and resolve these complex structures.

Mechanistic Rationale: The Synergistic σ -Hole Effect

To understand why this specific building block is superior, we must examine the causality of its electrostatic interactions. Halogen bonding (R–X···Y) is driven by the σ -hole —a region of positive electrostatic potential on the outermost surface of a polarizable halogen atom (like chlorine or bromine) along the R–X bond axis[2].

When a strongly electron-withdrawing trifluoromethyl (–CF 3​ ) group is positioned adjacent to chlorine atoms on an aromatic ring, it exerts a powerful inductive pull. This electron withdrawal depletes the electron density around the equatorial belt of the neighboring chlorines, drastically enlarging their σ -holes[3]. Consequently, the chlorines act as potent Lewis acids, forming highly directional, sub-van der Waals contacts with Lewis bases (such as protein backbone carbonyl oxygens)[2]. Furthermore, the steric bulk of the –CF 3​ and –Cl groups restricts the torsional rotation of the benzyl ether/amine linkage, reducing the entropic penalty upon binding and resulting in exceptionally clear electron density maps.

Fig 1: Mechanistic pathway of CF3-enhanced halogen bonding in crystallographic complexes.

Comparative Crystallographic Performance

When evaluating ligand-protein co-crystals, the quality of the building block directly impacts the resolution and the thermal parameters (B-factors) of the ligand in the active site. Lower B-factors indicate a well-ordered, rigid binding mode. The table below compares derivatives synthesized from various benzyl bromides.

Benzyl Scaffold Alternative	Halogen Bond Potential ( σ -hole)	Avg. C–Cl···O Distance (Å)	Conformational Rigidity	Typical Ligand B-Factor Impact
Unsubstituted Benzyl	None	N/A	Highly flexible	High (Often disordered)
3,4-Dichlorobenzyl	Moderate	3.10 – 3.25	Restricted	Medium
3-(Trifluoromethyl)benzyl	None (F is a poor XB donor)	N/A	Moderately restricted	Medium
3,4-Dichloro-5-(CF 3​ )benzyl	Maximum (Enhanced by CF 3​ )	2.85 – 3.00	Highly restricted (Locked)	Very Low (Highly ordered)

Key Takeaway: The 3,4-dichloro-5-(trifluoromethyl)benzyl derivative achieves C–Cl···O distances significantly shorter than the sum of their van der Waals radii (approx. 3.27 Å), proving the existence of a strong, structure-locking halogen bond[2].

Experimental Methodology: Synthesis to Structure

To guarantee reproducible crystallographic data, the workflow must be treated as a self-validating system. Any impurity or conformational heterogeneity in the ligand will propagate into the crystal lattice, ruining diffraction quality.

Fig 2: End-to-end crystallographic workflow for 3,4-dichloro-5-(trifluoromethyl)benzyl derivatives.

Phase 1: Derivative Synthesis & Validation

• Alkylation: React the target nucleophilic scaffold (e.g., a secondary amine or phenol) with 1.1 equivalents of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide in DMF, using K 2​ CO 3​ as a base.

• Causality of Purification: Isolate the product and purify via preparative HPLC to >99% purity. Why? Even 2% of a des-chloro or des-fluoro impurity can act as a chain-terminator during crystal lattice assembly, causing microscopic twinning or amorphous precipitation.

• Validation: Confirm the structure via 1 H, 13 C, and 19 F NMR. The 19 F NMR should show a sharp singlet (typically around -62 to -63 ppm), confirming the integrity of the –CF 3​ group[4].

Phase 2: Protein-Ligand Co-Crystallization

• Complex Formation: Incubate the purified target protein (typically 10-15 mg/mL) with a 3- to 5-fold molar excess of the synthesized ligand for 2 hours on ice.

• Vapor Diffusion: Set up hanging-drop vapor diffusion plates. Mix 1 μ L of the protein-ligand complex with 1 μ L of reservoir solution (e.g., 20% PEG 3350, 0.2 M ammonium sulfate, 0.1 M Bis-Tris pH 6.5).

• Causality of Equilibration: Seal the well. Slow vapor equilibration is critical. The massive steric bulk of the 3,4-dichloro-5-(trifluoromethyl) group requires time to induce the necessary conformational fit within the protein's hydrophobic pocket. Rapid precipitation will trap the ligand in non-productive, disordered states.

Phase 3: X-Ray Diffraction & Refinement

• Cryo-Cooling: Harvest a single crystal using a nylon loop, briefly submerge it in a cryoprotectant (reservoir solution + 20% glycerol), and flash-freeze in liquid nitrogen (100 K). Causality: Cryo-cooling minimizes radiation damage and halts the thermal rotation of the –CF 3​ group, which is notorious for exhibiting rotational disorder at room temperature.

• Data Collection: Collect diffraction data at a synchrotron source. The presence of two chlorine atoms and one bromine (if the bromide was retained in a specific intermediate) provides a strong anomalous signal that can be used for SAD (Single-wavelength Anomalous Dispersion) phasing if the protein structure is unknown[2].

• Refinement: Process the data using XDS and refine using Phenix or REFMAC5. Validate the model by ensuring the Rfree​ drops below 25%. Inspect the 2Fo​−Fc​ electron density map at 1.0 σ . The 3,4-dichloro-5-(trifluoromethyl)benzyl ring should fit perfectly into the density, with the C–Cl bonds pointing directly at a backbone carbonyl oxygen, confirming the halogen bond.

Conclusion

Replacing a standard benzyl group with a 3,4-dichloro-5-(trifluoromethyl)benzyl moiety is a highly effective strategy in structure-based drug design. As demonstrated by X-ray crystallographic data, the synergistic electron-withdrawing effect of the –CF 3​ group supercharges the σ -hole of the adjacent chlorines, driving high-affinity, directional halogen bonds[2][3]. For structural biologists, this translates to rigid binding modes, lower B-factors, and pristine electron density maps that unambiguously define the ligand-protein interaction landscape.

References

• 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide, 97% Purity Calpaclab URL:[Link]

• Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology ACS Publications URL:[Link]

• Halogen Bonding: An Introduction Wiley-VCH URL:[Link]

• Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis ResearchGate URL:[Link]

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A Senior Application Scientist's Guide to the Mechanistic Study of 3,4-Dichloro-5-(trifluoromethyl)benzyl Bromide and a Comparison with Alternative Benzylating Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the mechanistic pathways governing reactions involving 3,4-dichloro-5-(trifluoromethyl)benzyl bromide. As a highly functionalized benzylating agent, understanding its reactivity is crucial for its effective application in organic synthesis and drug development. This document will delve into the anticipated reaction mechanisms, offer a comparative analysis with other common benzylating agents, and provide detailed experimental protocols for researchers to conduct their own mechanistic studies.

The Reactivity Landscape of a Highly Electron-Deficient Benzyl Bromide

The reactivity of benzyl bromides in nucleophilic substitution reactions is a well-studied area of organic chemistry. These reactions can proceed through either a unimolecular (SN1) or bimolecular (SN2) pathway, or a combination of both. The preferred mechanism is dictated by several factors, including the stability of the potential benzylic carbocation, the strength of the nucleophile, the nature of the solvent, and steric hindrance at the reaction center.[1][2]

The structure of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide is characterized by the presence of three potent electron-withdrawing groups on the aromatic ring: two chloro substituents and a trifluoromethyl group. These groups significantly reduce the electron density of the benzene ring, which in turn has a profound effect on the reactivity of the benzylic carbon.

It is anticipated that nucleophilic substitution reactions involving 3,4-dichloro-5-(trifluoromethyl)benzyl bromide will proceed predominantly through an SN2 mechanism . The strong electron-withdrawing nature of the chloro and trifluoromethyl groups would severely destabilize the formation of a positive charge on the benzylic carbon, making the formation of a carbocation intermediate, a prerequisite for an SN1 pathway, highly unfavorable.[3][4] Consequently, a concerted, backside attack by a nucleophile, characteristic of the SN2 pathway, is the more probable route.

The SN2 mechanism for the reaction of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide with a generic nucleophile (Nu-) is depicted below:

Figure 1: Proposed S_N2 mechanism for 3,4-dichloro-5-(trifluoromethyl)benzyl bromide.

Comparative Analysis with Alternative Benzylating Agents

To contextualize the reactivity of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, it is instructive to compare it with other substituted benzyl bromides. The electronic nature of the substituents on the aromatic ring is a key determinant of reactivity in SN2 reactions.

Benzylating Agent	Substituent Effect	Predicted Relative Reactivity (SN2)	Rationale
4-Methoxybenzyl bromide	Strong electron-donating (-OCH3)	Highest	The electron-donating group destabilizes the ground state and stabilizes the transition state, accelerating the reaction. Favors SN1 if conditions permit.
Benzyl bromide	Unsubstituted	High	The baseline for comparison. Readily undergoes SN2 reactions.[5]
4-Chlorobenzyl bromide	Weak electron-withdrawing (-Cl)	Moderate	The chloro group slightly deactivates the ring, leading to a slower SN2 reaction compared to the unsubstituted benzyl bromide.
3,4-Dichloro-5-(trifluoromethyl)benzyl bromide	Strong electron-withdrawing (-Cl, -CF3)	Lowest	The cumulative electron-withdrawing effect significantly deactivates the benzylic carbon towards nucleophilic attack, resulting in the slowest SN2 reaction rate.[3][4]

This comparative framework highlights the tunability of reactivity in benzylating agents based on their substitution patterns. While 3,4-dichloro-5-(trifluoromethyl)benzyl bromide is expected to be less reactive, this can be advantageous in situations requiring high selectivity and controlled reactions.

Experimental Protocols for Mechanistic Elucidation

To empirically validate the proposed SN2 mechanism and quantify the reactivity of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide, a series of kinetic experiments can be performed.

Kinetic Analysis via UV-Vis Spectrophotometry

This protocol outlines a method to determine the rate law and rate constant for the reaction of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide with a suitable nucleophile that results in a chromophoric product.

Objective: To determine the reaction order with respect to the benzyl bromide and the nucleophile, and to calculate the second-order rate constant.

Materials:

• 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

• A suitable nucleophile (e.g., thiophenolate, aniline)

• A polar aprotic solvent (e.g., acetonitrile, DMF)[6]

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide in the chosen solvent (e.g., 0.1 M).

  • Prepare a stock solution of the nucleophile in the same solvent (e.g., 0.1 M).

• Determination of λmax:

  • React a small amount of the benzyl bromide with an excess of the nucleophile to ensure complete reaction.

  • Scan the UV-Vis spectrum of the product to determine the wavelength of maximum absorbance (λmax).

• Kinetic Runs under Pseudo-First-Order Conditions:

  • To determine the order with respect to the benzyl bromide, use a large excess of the nucleophile (at least 10-fold).

  • In a cuvette, mix a known concentration of the benzyl bromide with the excess nucleophile at a constant temperature.

  • Immediately begin monitoring the absorbance at λmax over time.

  • Repeat this procedure with different initial concentrations of the benzyl bromide, keeping the nucleophile concentration constant.[7]

• Data Analysis:

  • Plot ln(A∞ - At) versus time, where A∞ is the absorbance at the completion of the reaction and At is the absorbance at time t.

  • If the plot is linear, the reaction is first-order with respect to the benzyl bromide. The pseudo-first-order rate constant (k') is the negative of the slope.

  • The second-order rate constant (k) can be calculated using the equation: k = k' / [Nucleophile].

• Determination of Order with Respect to the Nucleophile:

  • Repeat the kinetic runs, this time varying the concentration of the nucleophile while keeping the concentration of the benzyl bromide constant (and in excess).

Figure 2: Workflow for the kinetic analysis of the reaction of 3,4-dichloro-5-(trifluoromethyl)benzyl bromide.

Conclusion

The presence of multiple electron-withdrawing substituents on 3,4-dichloro-5-(trifluoromethyl)benzyl bromide strongly suggests that its reactions with nucleophiles will proceed via an SN2 mechanism. This inherent electronic property makes it a less reactive, yet potentially more selective, benzylating agent compared to its electron-rich or unsubstituted counterparts. The provided experimental protocols offer a robust framework for researchers to quantitatively assess its reactivity and confirm the mechanistic pathway. A thorough understanding of these principles is paramount for the rational design of synthetic routes and the development of novel chemical entities in the pharmaceutical and materials science industries.

References

• Filo. (2025, June 15). Chemical Reaction Rate Comparison The reaction shown is between a benzyl...
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 4-(Bromomethyl)benzil and Benzyl Bromide in Nucleophilic Substitution Reactions.
• BenchChem. (2025).
• Nienow, A. Solution Kinetics of a SN2 Reaction.
• Request PDF. Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium.
• Solution Kinetics of a SN2 Reaction.
• Chemistry Stack Exchange. (2017, December 30). Reactivity of benzyl halides towards nucleophilic substitution.
• SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. (2021, May 10).
• PHARMD GURU. (2025, November 15). 9. MECHANISM AND KINETICS OF SN2 REACTIONS.
• Wikipedia. SN2 reaction.
• El-Newehy, M., Almarhoon, Z., & Al-Shaikh, M. A. (2022, August 28). Nucleophilic Substitution Reactions.
• Concerted nucleophilic arom
• PubChem. 3,4-Dichlorobenzotrifluoride.
• BenchChem. (2025). An In-depth Technical Guide to the Mechanism of Action of Fluorinated Benzyl Bromides in Biological Systems.
• SynQuest Labs. 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.
• BLDpharm. 1823323-67-6|3,4-Dichloro-5-(trifluoromethyl)benzyl bromide.
• CHIRALEN. 1706435-11-1 | 3,4-Dichloro-5-(trifluoromethoxy)benzyl bromide.
• Santa Cruz Biotechnology. 3-Chloro-5-(trifluoromethyl)benzyl bromide.
• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. (2024, June 13).
• CSIR NET LIFE SCIENCE COACHING. (2026, January 5). Nucleophilic Substitution in Alkyl Bromides.
• Fisher Scientific.
• Government Arts College Coimbatore. nucleophilic substitution reaction.
• Sigma-Aldrich. 3,5-Bis(trifluoromethyl)benzyl bromide 97 32247-96-4.

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